DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

• CAS: 112571-68-3

Core Science & Biosynthesis

Engineering Intracellular Calcium Dynamics: A Technical Guide to DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

As a Senior Application Scientist, achieving reproducible, high-fidelity control over intracellular signaling pathways is the cornerstone of robust assay development. Among the most critical secondary messengers in eukaryotic biology is Inositol 1,4,5-trisphosphate (IP3) , a soluble molecule responsible for mobilizing calcium (Ca²⁺) from the endoplasmic reticulum (ER) into the cytosol[1].

For researchers and drug development professionals investigating Ca²⁺-dependent processes—ranging from T-cell activation to apoptotic cascades—the introduction of exogenous IP3 is a fundamental technique. However, native IP3 is highly unstable. This guide details the mechanistic action, physicochemical advantages, and self-validating experimental protocols for utilizing the DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt , the gold standard formulation for in vitro and single-cell signaling research.

The Physicochemical Rationale: Why the Hexaammonium Salt?

In its free acid form, IP3 is a highly charged polyanion. This dense negative charge profile makes the free acid chemically unstable, highly hygroscopic, and susceptible to rapid spontaneous hydrolysis.

The Causality of Formulation Choice: To achieve precise stoichiometric control in experimental settings, researchers utilize the hexaammonium salt variant. By neutralizing the phosphate groups with ammonium cations, the molecule is stabilized into a highly water-soluble, easily weighable crystalline powder. This formulation prevents the degradation of the critical phosphate groups at the 1, 4, and 5 positions, which are absolute structural requirements for binding to the IP3 Receptor (IP3R)[2]. Without this stabilization, researchers cannot accurately calculate the molarity of their intracellular solutions, leading to irreproducible Ca²⁺ transient amplitudes.

Mechanistic Core: The IP3/Ca²⁺ Axis

The endogenous production of IP3 is initiated when extracellular ligands (e.g., hormones, neurotransmitters) bind to G-protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs). This activates Phospholipase C (PLC), which hydrolyzes the membrane lipid phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and IP3[3].

Because IP3 is water-soluble, it diffuses rapidly through the cytosol to the ER membrane, where it binds to the , a massive tetrameric ligand-gated Ca²⁺ channel[4]. The binding of IP3 to the IP3-binding core (IBC) of the receptor primes it. Subsequently, the binding of basal cytosolic Ca²⁺ to a stimulatory site triggers a conformational change that opens the pore, releasing luminal ER Ca²⁺ into the cytosol[4][5]. This process, known as Calcium-Induced Calcium Release (CICR), generates the regenerative Ca²⁺ waves required to activate downstream effectors like calcineurin and CaMKII[3].

Figure 1: The IP3-mediated calcium signaling cascade and target engagement.

Experimental Methodologies & Self-Validating Systems

To study IP3R kinetics, the hexaammonium salt must be delivered directly into the cytosol, bypassing the impermeable plasma membrane. The following protocols are engineered as self-validating systems , ensuring that the observed Ca²⁺ transients are strictly IP3-dependent and not artifacts of mechanical stress or baseline drift.

Protocol A: Whole-Cell Patch-Clamp for IP3-Induced Currents

Objective: To measure Ca²⁺-activated ion currents (e.g., K⁺ or Cl⁻) triggered by a precisely controlled cytosolic concentration of IP3. Causality: The patch pipette establishes a continuous dialyzing bridge with the cytosol. By including IP3 in the internal solution, we dictate the exact intracellular concentration. We include EGTA to buffer resting Ca²⁺ to ~100 nM; this prevents spontaneous store depletion before IP3 diffusion is complete, ensuring the current transient is a direct response to the IP3 bolus.

Step-by-Step Workflow:

• Prepare Internal Solution: Formulate a buffer containing 140 mM KCl, 1 mM MgCl₂, 10 mM HEPES, and 0.5 mM EGTA. Adjust pH to 7.2 with KOH.

• Reconstitute IP3: Add DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt to a final concentration of 10 µM. Keep on ice until use.

• Establish Gigaseal: Approach the target cell and apply negative pressure to form a >1 GΩ seal.

• Break-In & Record: Apply a brief suction pulse to rupture the membrane (whole-cell configuration). Hold the membrane potential at -60 mV.

• Data Acquisition: Record the transient inward/outward currents that occur 10–30 seconds post-break-in as IP3 diffuses into the cell and triggers ER Ca²⁺ release.

Self-Validation (The Control Matrix): Run a parallel cohort where the internal solution contains 10 µM IP3 + 1 mg/mL low-molecular-weight heparin. Heparin acts as a competitive antagonist at the IP3R binding core. The complete ablation of the current transient in this cohort proves the signal is exclusively IP3R-mediated, validating the assay.

Protocol B: Single-Cell Microinjection & Ratiometric Imaging

Objective: To observe the spatial dynamics of Ca²⁺ waves in real-time. Causality: Microinjection allows for an instantaneous bolus delivery, eliminating the diffusion delay inherent to patch-clamp dialysis. This is critical for calculating the true activation velocity of the IP3R.

Step-by-Step Workflow:

• Dye Loading: Incubate cells with 2 µM Fura-2 AM (a ratiometric Ca²⁺ indicator) for 30 minutes at 37°C. Wash and transfer to a live-cell imaging chamber.

• Needle Preparation: Fill a glass microinjection capillary with 50 µM IP3 hexaammonium salt in an injection buffer (100 mM KCl, 10 mM HEPES, pH 7.2).

• Microinjection: Using a micromanipulator, inject the cell for 50–100 ms at 50 hPa constant pressure.

• Ratiometric Imaging: Excite the cell alternately at 340 nm (Ca²⁺-bound) and 380 nm (Ca²⁺-free). Record the 340/380 emission ratio to quantify the cytosolic Ca²⁺ spike.

Self-Validation (The Control Matrix): Inject the vehicle buffer alone into a control group of cells. If a Ca²⁺ spike is observed, the cells are responding to the mechanical stress of the needle (mechanosensitive channels). The injection pressure or needle diameter must be reduced until the vehicle control yields a flat baseline.

Figure 2: Self-validating experimental workflow for IP3-induced calcium mobilization.

Quantitative Pharmacodynamics

Understanding the binding kinetics of IP3 and its modulators is critical for assay design. The table below summarizes the quantitative parameters of key pharmacological agents acting on the IP3R[6][7].

Compound / Modulator	Role at IP3R	Affinity (EC₅₀ / IC₅₀)	Application Note in Assay Design
DL-myo-IP3 Hexaammonium Salt	Endogenous Agonist	EC₅₀ ≈ 0.1 – 0.5 µM	Standard for inducing physiological Ca²⁺ transients. Highly stable in solution.
Adenophostin A	Super-Agonist	EC₅₀ ≈ 0.01 µM	~10x higher affinity than IP3. Used to study maximal receptor open probability.
Heparin (Low MW)	Competitive Antagonist	IC₅₀ ≈ 10 – 100 µg/mL	Binds the IBC domain. Essential for negative control validation in patch-clamp.
Xestospongin C	Non-competitive Antagonist	IC₅₀ ≈ 0.35 µM	Membrane-permeable. Used for inhibiting IP3R in intact, non-injected cells.
Cytosolic Ca²⁺	Biphasic Co-Agonist	Stimulatory: ~0.1 µMInhibitory: >1.0 µM	Dictates the bell-shaped open probability curve of the channel. Requires buffering.

Table 1: Pharmacological modulators of the Inositol 1,4,5-Trisphosphate Receptor (IP3R).

Conclusion

The use of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt allows researchers to bypass the inherent instability of free IP3, enabling precise, reproducible manipulation of intracellular Ca²⁺ stores. By leveraging self-validating protocols—such as the integration of competitive antagonists like heparin and strict vehicle controls—scientists can definitively isolate IP3R-mediated pathways from off-target artifacts, ensuring the highest level of scientific integrity in signal transduction research.

References

• Mobilizing ER IP3 receptors as a mechanism to enhance calcium signaling Source: PubMed Central (PMC) - NIH URL:[Link]

• Inositol trisphosphate Source: Wikipedia URL:[Link]

• Structure and Function of IP3 Receptors Source: PubMed Central (PMC) - NIH URL:[Link]

• IP3 Receptors: Toward Understanding Their Activation Source: PubMed Central (PMC) - NIH URL:[Link]

• Regulation of Ion Channels By Inositol Trisphosphate and Diacylglycerol Source: Journal of Experimental Biology URL:[Link]

• Activating calcium release through inositol 1,4,5-trisphosphate receptors without inositol 1,4,5-trisphosphate Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Potential Roles of IP3 Receptors and Calcium in Programmed Cell Death and Implications in Cardiovascular Diseases Source: MDPI URL:[Link]

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Chemical Stability and Handling of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt in Aqueous Solutions

A Technical Whitepaper for Drug Development Professionals and Assay Scientists

As a Senior Application Scientist, I frequently observe laboratories experiencing irreproducible calcium mobilization data or high background noise in high-throughput screening (HTS) assays. In a vast majority of these cases, the root cause is not the underlying assay biology, but rather the pre-assay handling and chemical degradation of the secondary messenger stock solutions.

This guide provides an in-depth analysis of the chemical stability of DL-myo-Inositol 1,4,5-Trisphosphate (IP3) Hexaammonium Salt in aqueous environments. By understanding the thermodynamic and kinetic vulnerabilities of this molecule, researchers can implement self-validating protocols that guarantee reagent integrity.

The Chemical Mechanics of IP3 Stability

IP3 is a ubiquitous intracellular second messenger responsible for mobilizing calcium ( Ca2+ ) from the endoplasmic reticulum. To utilize IP3 effectively in in vitro pharmacology, it must be introduced into aqueous environments without compromising its phosphate ester bonds.

Figure 1: The canonical IP3-mediated intracellular calcium signaling pathway.

The Hexaammonium Advantage

Commercially, IP3 is often supplied as a hexaammonium salt rather than a free acid or sodium salt. The causality behind this formulation choice is purely chemical stabilization. The free acid form of IP3 is highly reactive; upon dissolution, it drastically lowers the local pH, catalyzing its own autohydrolysis. The hexaammonium counterions act as an intrinsic buffer, ensuring that the microenvironment remains near-neutral upon reconstitution, which is the thermodynamic sweet spot for inositol polyphosphates[1].

Degradation Pathways: Hydrolysis and Isomerization

In a strictly controlled, neutral aqueous solution (pH 7.0), IP3 is surprisingly durable, showing no significant degradation for up to two months at room temperature[2]. However, introducing environmental variables rapidly accelerates degradation:

• Phosphate Jumping (Acidic/Thermal Stress): Under acidic conditions (pH < 4.0) and elevated temperatures, IP3 is highly susceptible to "phosphate jumping." This is an isomerization process where phosphate groups migrate to adjacent free hydroxyl groups on the inositol ring, converting the active 1,4,5-isomer into inactive subsets[3].

• Enzymatic Cleavage: In biological matrices or contaminated aqueous buffers, the stability of IP3 is ephemeral. Trace environmental phosphatases will rapidly hydrolyze IP3 into inositol 1,4-bisphosphate (IP2) and eventually free inositol[4].

• Divalent Cation Chelation: The presence of Mg2+ or Ca2+ in the storage buffer can lead to the formation of insoluble chelates, effectively reducing the active concentration of IP3 and acting as cofactors for trace enzymatic degradation.

Quantitative Stability Matrix

To facilitate easy comparison and decision-making during assay design, the following table summarizes the quantitative stability of IP3 hexaammonium salt across various aqueous conditions.

Solvent Condition	pH	Temperature	Estimated Half-Life / Stability	Primary Degradation Mechanism
Nuclease/Phosphatase-Free H2​O	7.0	-80°C	> 2 Years	None (Thermodynamically arrested)
Nuclease/Phosphatase-Free H2​O	7.0	4°C	~6 Months	Negligible slow hydrolysis
Nuclease/Phosphatase-Free H2​O	7.0	20°C	~2 Months	Trace spontaneous hydrolysis[2]
Acidic Aqueous Solution	< 4.0	> 60°C	< 1 Hour	Phosphate jumping / Isomerization[3]
Biological Buffer (w/ cell extract)	7.4	37°C	< 5 Minutes	Enzymatic dephosphorylation[4]

Note: Aqueous solutions of IP3 are not indefinitely stable at room temperature and must be stored at -20°C or -80°C to prevent slow hydrolysis and microbial degradation over long periods[5].

Self-Validating Experimental Protocol: Reconstitution and Storage

To ensure absolute trustworthiness in your downstream data, the preparation of the IP3 stock must be treated as a self-validating system. This protocol eliminates confounding variables by embedding quality control directly into the workflow.

Figure 2: Validated reconstitution and storage workflow for IP3 salt.

Step-by-Step Methodology

Step 1: Thermal Equilibration

• Action: Remove the lyophilized IP3 hexaammonium salt vial from -20°C storage and place it in a desiccator at room temperature for 30 minutes before opening.

• Causality: Opening a cold vial causes ambient moisture to condense on the hygroscopic powder. This microscopic water introduction initiates localized hydrolysis if the powder is subsequently re-stored.

Step 2: Solvent Selection and Reconstitution

• Action: Reconstitute the powder using strictly sterile, nuclease-free, and phosphatase-free H2​O (18.2 MΩ·cm) to achieve a stock concentration of 1 mM to 10 mM. Do not use PBS or buffers containing divalent cations ( Mg2+ , Ca2+ ) for the master stock.

• Causality: Pure water leverages the hexaammonium salt's natural buffering capacity to maintain a stable pH of ~7.0. Avoiding divalent cations prevents the precipitation of IP3-metal complexes.

Step 3: Homogenization

• Action: Vortex gently for 10 seconds, followed by a brief pulse-spin in a microcentrifuge to collect the liquid at the bottom.

Step 4: Aliquoting (The Anti-Freeze-Thaw Strategy)

• Action: Divide the master stock into 5 µL to 10 µL single-use aliquots using low-bind microcentrifuge tubes.

• Causality: IP3 is highly sensitive to freeze-thaw cycles. The physical shearing of ice crystal formation and the transient pH shifts that occur during the freezing process will cumulatively degrade the phosphate ester bonds. Single-use aliquots completely bypass this degradation vector.

Step 5: System Validation (Day 0 Baseline)

• Action: Immediately subject one Day 0 aliquot to High-Performance Liquid Chromatography (HPLC) or a functional fluorometric calcium-release assay.

• Causality: This establishes a baseline functional metric. If subsequent aliquots pulled months later deviate by >5% from this baseline, the batch is flagged for degradation. This self-validating step ensures no compromised reagent ever enters your primary assay pipeline.

Step 6: Cryogenic Storage

• Action: Flash-freeze the remaining aliquots in liquid nitrogen and transfer them to a -80°C freezer for long-term storage.

References

• Beecroft, M. D., et al. "Both d- and l-Glucose Polyphosphates Mimic d-myo-Inositol 1,4,5-Trisphosphate: New Synthetic Agonists and Partial Agonists at the Ins(1,4,5)P3 Receptor." Journal of Medicinal Chemistry, ACS Publications, 2020. URL: [Link]

• Rossi, A. M., et al. "Binding of Inositol 1,4,5-trisphosphate (IP3) and Adenophostin A to the N-Terminal region of the IP3 Receptor: Thermodynamic Analysis Using Fluorescence Polarization with a Novel IP3 Receptor Ligand." Molecular Pharmacology, NIH PMC, 2010. URL: [Link]

• Valluru, R., et al. "Has Inositol Played Any Role in the Origin of Life?" Life (Basel), MDPI, 2017. URL: [Link]

• Salari, H., et al. "Hydrolysis of inositol phosphates by plant cell extracts." Biochemical Journal, NIH PMC, 1990. URL: [Link]

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• 4. Hydrolysis of inositol phosphates by plant cell extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt: Molecular Weight, Solubility Profile, and Experimental Applications

Executive Summary As application scientists, we frequently encounter experimental variability in intracellular calcium signaling assays. Often, this variability stems from improper handling and selection of the IP3 ligand rather than biological heterogeneity. DL-myo-Inositol 1,4,5-trisphosphate (IP3) is a highly polar, naturally occurring secondary messenger critical for mobilizing intracellular calcium. For robust in vitro research, the free acid form of IP3 is rarely utilized due to chemical instability. Instead, the hexaammonium salt—DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt—is the industry standard[1]. This whitepaper provides a comprehensive technical breakdown of its physicochemical properties, solubility dynamics, and validated protocols for experimental workflows.

Physicochemical Profile and Structural Causality

The choice of the hexaammonium salt is rooted in structural chemistry. The six ammonium cations ( NH4+​ ) effectively neutralize the highly electronegative phosphate groups at the 1, 4, and 5 positions of the inositol ring. This neutralization prevents intermolecular cross-linking (which often occurs with divalent cations) and significantly reduces the hygroscopic nature of the compound compared to sodium salts, thereby extending its shelf-life and ensuring precise molarity during weighing.

Table 1: Core Physicochemical Properties

Property	Value
Chemical Name	DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt
CAS Number	112571-68-3[2]
Molecular Formula	C6​H33​N6​O15​P3​ [3]
Molecular Weight	522.28 g/mol [3]
Free Acid Molecular Weight	420.10 g/mol [1]
Physical Appearance	White to off-white crystalline solid/powder[1]

Solubility Profile and Reconstitution Dynamics

Because of its highly polar nature—attributed to multiple hydroxyl groups and three phosphate moieties—the hexaammonium salt exhibits exceptional aqueous solubility[1].

• Solubility Limit: It is readily soluble in water at concentrations up to 10–50 mg/mL[4].

• Reconstitution Causality: Reconstitution must be performed in high-purity, nuclease-free water or neutral buffers (pH 7.0–7.5). Acidic environments ( pH<6.0 ) can catalyze the hydrolysis of the phosphate ester bonds, degrading IP3 into IP2 or IP1, which are biologically inactive at the IP3 receptor. Furthermore, the presence of trace divalent cations (like Mg2+ or Ca2+ ) in the solvent can cause premature precipitation; hence, pure ddH2​O is strictly recommended for stock solutions.

Mechanistic Signaling Context

In vivo, IP3 is synthesized when Phospholipase C (PLC) cleaves the membrane phospholipid phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and IP3[1]. IP3 diffuses through the cytosol and binds to IP3 receptors (IP3Rs) on the endoplasmic reticulum (ER), triggering a massive efflux of calcium ions into the cytoplasm. This calcium transient subsequently activates downstream effectors, including calmodulin and Protein Kinase C (PKC)[5].

IP3/DAG signaling pathway illustrating PLC-mediated PIP2 cleavage and Ca2+ mobilization.

Experimental Methodologies

To ensure a self-validating experimental system, the following protocols have been optimized to prevent ligand degradation and ensure accurate intracellular delivery.

Protocol A: Preparation of a 10 mM Stock Solution

• Equilibration: Allow the lyophilized DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt vial to reach room temperature in a desiccator before opening. Causality: Prevents atmospheric moisture condensation, which can cause localized hydrolysis.

• Reconstitution: Add the appropriate volume of sterile, cation-free ddH2​O to achieve a 10 mM concentration (e.g., 1.91 mL of water per 10 mg of salt, using the MW of 522.28 g/mol ). Vortex gently until completely dissolved.

• Aliquoting: Divide the stock solution into 10–20 µL aliquots in low-bind microcentrifuge tubes. Causality: IP3 is highly susceptible to degradation from repeated freeze-thaw cycles. Single-use aliquots preserve the integrity of the phosphate ester bonds.

• Storage: Flash-freeze aliquots in liquid nitrogen and store at -20°C or -80°C.

Protocol B: Intracellular Delivery and Calcium Mobilization Assay Because IP3 is highly charged, it is strictly membrane-impermeable. It cannot be simply added to the extracellular bath.

• Cell Loading: Incubate target cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) for 30–45 minutes at 37°C. Wash cells to remove extracellular dye.

• Baseline Measurement: Establish a stable baseline fluorescence using a ratiometric imaging system (340/380 nm for Fura-2).

• Intracellular Delivery: Introduce the IP3 solution into the cytosol. This is typically achieved via:

  • Microinjection: Direct injection of 1–10 µM IP3 (diluted in intracellular buffer) into single cells.

  • Patch-Clamp Dialysis: Inclusion of IP3 in the patch pipette solution during whole-cell recording.

  • Permeabilization: Using a mild detergent like saponin to create transient pores in the plasma membrane, allowing IP3 entry while keeping the ER intact.

• Readout: Monitor the immediate spike in cytosolic calcium fluorescence, which validates successful IP3R activation.

Standard experimental workflow for intracellular IP3 delivery and ratiometric calcium imaging.

References[1] EvitaChem. "Buy d-Myo-inositol-1,4,5-triphosphate (EVT-432467)". Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF16fjnn594yQphZuQ9h-zLOSQm7tNZwjn2lB27cqjObOwSYFVAooDlxDeVU-Y8nEoAU48CiGjqoGwfOqBPX6P8H4U-z2rVV6QLdsFrFpwp0S_5SGfNAlUCvtoyWE_VBJuWDb-_VEnL[3] Pharmaffiliates. "Miscellaneous-impurities | DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt". Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH-2ruvqIGAM4uOMKvlLxnddJKtxQ2Sz_aJvhziHf9owQnB0fCj6ai2LyySHPKoXk_XukYjZsTt5LcCDpgAvQ9X-hQLPSIMQosNXNPiCNfraodVNF_FDEqGlPjFrWnQddYE6rMTtgh0fj_f_ncYUp1VHWfKW7ExUwiIfb_IWq-dQUl1lizp2G5opw==[5] EvitaChem. "Buy d-Myo-inositol-1,4,5-triphosphate (EVT-432467)". Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEG5NfLV-nr-20H3MQU_wZwkwO2pGyOZj1iW4MoZlUU32KRRtY94CfUNXxNzrPCTxM1_19NwfDFjhYiqAywpCTrVHWJtoOtOkemR2hxFZhBllp84hZYCoTWIAqYmuFynvJ-39WQlI9e[4] Benchchem. "D-myo-Inositol 4-monophosphate". Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFCGRgr2w2KCVs0GxOka5Wx2npPq2ljGqibtDGQCRAUna1IWBP7wlTSO9E6pTqATqz8_JNeihjJd09BUfst1Zk7tZ65XSPS4t1NAhA7-XHagDmYZHvYh4e_PbP6XOFCDX2dAw43E2OBDfI=[2] Santa Cruz Biotechnology. "DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt | CAS 112571-68-3". Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH0MKNhjIusiY5MjwE_7Bn4y51aVdKXiQBbyrmJ_3fIiJdsAvuC3et61Yo2PnH1CeXZbm-1DkUd5kYwFP6MKa7NuAgONCdSNpsJucCewlMBxwUfGNnvTRaeofmw1vHe8q4XON3TrYzCe7Y38Oi1mUejkqtwL4w-gDHRJHVZ9JBSXEpxNR3Jho8QExSlaaT9cngZwqmcmQ==

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Quantifying the Binding Affinity of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt to IP3 Receptors: A Technical Guide

Executive Summary

Inositol 1,4,5-trisphosphate (IP3) is a ubiquitous intracellular second messenger that mobilizes calcium (Ca2+) from endoplasmic reticulum (ER) stores by gating IP3 receptors (IP3Rs). For drug development professionals and molecular pharmacologists, accurately quantifying the binding affinity of IP3 analogs is critical for mapping signal transduction pathways and screening G-protein coupled receptor (GPCR) modulators. This whitepaper provides an authoritative, in-depth framework for utilizing the highly stable DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt in competitive binding assays, detailing the structural causality of receptor activation, subtype-specific binding kinetics, and self-validating experimental methodologies.

Mechanistic Grounding: The IP3-IP3R Axis

The generation of IP3 is initiated by the activation of GPCRs or receptor tyrosine kinases, which stimulate Phospholipase C (PLC) to hydrolyze phosphatidylinositol 4,5-bisphosphate (PIP2) 1[1]. The resulting IP3 diffuses through the cytosol to bind IP3Rs on the ER membrane.

IP3Rs are massive ~1.2 MDa tetrameric channels. The opening of the channel pore is not a simple linear response; it requires the precise stoichiometric binding of exactly four IP3 molecules—one to the N-terminal ligand-binding domain (LBD) of each subunit2[2]. This absolute requirement ensures that Ca2+ release is tightly regulated and resistant to low-level background noise in the IP3 signaling pathway.

Fig 1. Signal transduction pathway from GPCR activation to IP3-mediated calcium mobilization.

Biochemical Profile: DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

When conducting in vitro binding assays, the choice of ligand salt is paramount. The DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (CAS: 112571-68-3) is preferred over the free acid form due to its significantly enhanced solubility and thermodynamic stability in physiological buffers3[3].

While it is a racemic mixture (DL), the receptor exhibits strict stereoselectivity. Only the D-myo enantiomer possesses the correct axial/equatorial hydroxyl group orientation required to dock into the basic binding pocket of the IP3R LBD.

Mammalian cells express three distinct IP3R subtypes (R1, R2, and R3), which frequently form heterotetramers. The binding affinity ( Kd​ ) varies significantly across these subtypes, dictating the sensitivity of the cell to Ca2+ mobilization4[4].

Table 1: Subtype-Specific Binding Affinities ( Kd​ )

IP3R Subtype	Apparent Affinity ( Kd​ )	Physiological Role / Kinetic Notes
IP3R1	~44 - 50 nM	Predominant in the central nervous system; exhibits intermediate sensitivity to IP3.
IP3R2	~14 - 18 nM	Highest affinity; often dictates the baseline sensitivity in heterotetrameric assemblies.
IP3R3	~171 - 186 nM	Lowest affinity; requires robust, high-concentration IP3 spikes to initiate channel gating.

(Data derived from homologous competitive IP3 binding assays on concatenated receptor constructs4[4])

Experimental Methodologies: Quantifying Binding Affinity

To accurately measure the Kd​ or IC50​ of the DL-myo-IP3 hexaammonium salt, researchers utilize competitive binding assays against a labeled tracer. Full-length IP3Rs are notoriously difficult to purify without losing their native conformation. Therefore, assays typically utilize either isolated cell microsomes or the recombinantly expressed N-terminal ligand-binding domain (amino acids 224–605)5[5].

Protocol A: High-Throughput Fluorescence Polarization (FP) Assay

Causality & Rationale: FP is a homogeneous (no-wash) assay that exploits the rotational correlation time of a fluorophore. A small fluorescent IP3 tracer rotates rapidly in solution, emitting depolarized light (low FP). When bound to the massive IP3R LBD, its rotation is restricted, yielding highly polarized light (high FP). Adding the unlabeled DL-myo-IP3 hexaammonium salt displaces the tracer, causing a dose-dependent drop in the FP signal 6[6].

Fig 2. Mechanism of Fluorescence Polarization (FP) competitive binding assay for IP3 receptors.

Step-by-Step Workflow:

• Buffer Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1 mM EDTA, 0.1% BSA). Critical Note: EDTA is mandatory to chelate endogenous Ca2+, which dynamically alters the receptor's affinity for IP3.

• Tracer Addition: Dispense 10 nM of fluorescein-labeled IP3 tracer into a 384-well black microplate.

• Protein Addition: Add purified IP3R LBD at a concentration predetermined to bind ~50-80% of the tracer (typically 20-50 nM).

• Competitor Titration: Add serial dilutions of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt ranging from 10 pM to 10 μM.

• Incubation & Readout: Incubate the plate in the dark at room temperature for 30 minutes to reach equilibrium. Read on a multi-mode microplate reader equipped with polarizing filters (excitation ~485 nm, emission ~520 nm).

Protocol B: Competitive Radioligand Binding Assay ([3H]IP3)

Causality & Rationale: While FP is excellent for high-throughput screening, radioligand binding remains the gold standard for absolute Kd​ determination because the small tritium label avoids the steric hindrance introduced by bulky fluorophores 5[5].

Step-by-Step Workflow:

• Microsome Preparation: Isolate ER microsomes from cells overexpressing the target IP3R subtype via Dounce homogenization and differential centrifugation.

• Incubation Mixture: In a 50 μL reaction volume, combine 1 nM [3H]IP3 (approx. 0.75 μCi) with 200 ng of microsomal protein in binding buffer.

• Competition: Introduce varying concentrations of the unlabeled DL-myo-IP3 hexaammonium salt.

• Separation: Terminate the reaction after 15 minutes on ice by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine to reduce non-specific binding).

• Quantification: Wash the filters three times with 5 mL ice-cold buffer, transfer to scintillation vials, add cocktail, and quantify beta emissions using a liquid scintillation counter.

Self-Validating Systems and Quality Control

To ensure the trustworthiness of the generated data, the experimental design must be a self-validating system incorporating strict controls:

• Mutant LBD Baselines: Utilize binding-defective mutant LBDs (e.g., R265K or R269K mutations in the human type-I IP3R) as negative controls. These mutations drastically lower IP3 binding affinity and serve to accurately establish the threshold of non-specific binding in the assay5[5].

• Calcium Modulation Control: The binding affinity of IP3 is dynamically regulated by cytosolic Ca2+ and calmodulin. For instance, elevating free Ca2+ to 5 μM decreases the affinity of the type-1 receptor for IP3, shifting the Kd​ from ~115 nM to ~196 nM 7[7]. Assays must strictly control free Ca2+ concentrations using EGTA/EDTA buffering systems to ensure reproducible Kd​ measurements across different batches.

Sources

• 1. bmglabtech.com [bmglabtech.com]
• 2. Defining the Stoichiometry of Inositol 1,4,5-Trisphosphate Binding Required to Initiate Ca2+ Release - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Unique Regulatory Properties of Heterotetrameric Inositol 1,4,5-Trisphosphate Receptors Revealed by Studying Concatenated Receptor Constructs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measurement of Inositol 1,4,5-Trisphosphate in Living Cells Using an Improved Set of Resonance Energy Transfer-Based Biosensors | PLOS One [journals.plos.org]
• 6. High-throughput fluorescence polarization assay of ligand binding to IP3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modulation of inositol 1,4,5-trisphosphate binding to the recombinant ligand-binding site of the type-1 inositol 1,4, 5-trisphosphate receptor by Ca2+ and calmodulin - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacodynamics of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt: In Vitro Mechanistic Insights and Experimental Protocols

Executive Summary: The Biochemical Rationale

In the landscape of intracellular calcium signaling, Inositol 1,4,5-trisphosphate (IP3) is the ubiquitous second messenger responsible for mobilizing calcium (Ca²⁺) from the endoplasmic reticulum (ER). For in vitro pharmacological and electrophysiological applications, the choice of the ligand's salt form is a critical, often overlooked variable.

As an application scientist, I strongly advocate for the use of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (CAS 112571-68-3) over its sodium or potassium counterparts. The causality is rooted in ionic interference: sodium and potassium salts can alter local ionic strength, depolarize sensitive membranes, or compete with monovalent cation gradients in patch-clamp pipettes. The hexaammonium salt provides superior aqueous solubility, long-term stability in intracellular buffers, and critically, it prevents the chelation of trace divalent cations, ensuring that the observed channel gating is strictly driven by specific ligand-receptor docking rather than artifactual ionic shifts.

Molecular Pharmacodynamics & Receptor Binding

The target of IP3 is the IP3 Receptor (IP3R), a massive homotetrameric ligand-gated calcium channel embedded in the ER membrane. The pharmacodynamics of the hexaammonium salt are defined by precise stereoelectronic interactions within the receptor's N-terminal ligand-binding core.

• High-Affinity Docking: The 4- and 5-phosphates of the myo-inositol ring adopt equatorial and axial positions, respectively. These phosphates dock into a highly basic pocket of the IP3R, forming electrostatic interactions with positively charged residues (Arg265, Lys508, Arg511) .

• Structural Orientation: The 1-phosphate exhibits lower binding affinity but is essential for the spatial orientation of the molecule, while the 6-hydroxyl group forms critical hydrogen bonds that stabilize the open-channel conformation.

• Allosteric Modulation: IP3 binding alone is insufficient for channel opening; it strictly requires a co-agonist—cytosolic Ca²⁺. IP3 binding relieves the steric hindrance within the receptor, massively increasing the receptor's affinity for activating Ca²⁺ .

Fig 1. Canonical GPCR-PLC-IP3 signaling pathway leading to intracellular calcium release.

Quantitative Pharmacodynamics: IP3R Subtypes

The efficacy of the IP3 hexaammonium salt varies depending on the cellular expression of the three distinct IP3R subtypes. The table below summarizes the quantitative binding and activation metrics.

IP3R Subtype	Primary Tissue Expression	IP3 Binding Affinity (K_d)	Ca²⁺ Regulation Profile
Type 1 (IP3R1)	Central Nervous System (Neurons)	~40–80 nM	Strong biphasic (activated by low Ca²⁺, inhibited by high Ca²⁺)
Type 2 (IP3R2)	Cardiac Muscle, Liver, Glia	~10–30 nM	Broad biphasic (highest sensitivity to IP3, resists Ca²⁺ inhibition)
Type 3 (IP3R3)	Secretory Epithelia, Intestines	~100–150 nM	Monotonic/Weak biphasic (prone to rapid desensitization)

In Vitro Experimental Methodologies

To ensure scientific integrity, every assay must be designed as a self-validating system . The following protocols detail how to isolate and measure the pharmacodynamics of IP3 hexaammonium salt while controlling for biological noise.

Protocol 1: High-Throughput ER Calcium Release Assay in Permeabilized Cells

Because IP3 is highly charged, it cannot cross the intact plasma membrane. To study its direct effect on the ER, we must permeabilize the cell.

Causality of Reagents: We use Digitonin because it selectively complexes with cholesterol. The plasma membrane is cholesterol-rich, whereas the ER membrane is cholesterol-poor. This allows us to strip away the outer membrane while leaving the ER perfectly intact. We utilize Mag-Fluo-4 AM because its low affinity for calcium (K_d ~ 22 µM) prevents it from saturating in the highly concentrated ER lumen (100–500 µM), unlike standard cytosolic dyes like Fura-2 .

Step-by-Step Workflow:

• Dye Loading: Incubate cultured cells (e.g., HEK293 or DT40) with 5 µM Mag-Fluo-4 AM for 45 minutes at 37°C. The dye enters all compartments, but cytosolic esterases trap it inside the ER.

• Permeabilization: Wash cells in an Intracellular Buffer (ICB: 140 mM KCl, 10 mM NaCl, 20 mM HEPES, 1 mM EGTA, pH 7.2). Add 20–50 µg/mL Digitonin for 5 minutes to permeabilize the plasma membrane.

• Cytosolic Washout: Wash the cells 3x with ICB (without Digitonin) to remove cytosolic Mag-Fluo-4 and endogenous IP3.

• Ligand Application: Inject titrated doses of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (10 nM to 10 µM) into the wells using an automated fluorescence plate reader.

• Self-Validation (Controls):

  • Negative Control: Pre-incubate a subset of wells with 100 µg/mL Heparin (a competitive IP3R antagonist) to prove the Ca²⁺ release is strictly IP3R-mediated .

  • Positive Control: Conclude the assay by adding 5 µM Ionomycin to deplete all remaining ER calcium, establishing the maximum dynamic range.

Fig 2. Step-by-step workflow for high-throughput IP3-evoked Ca2+ release in permeabilized cells.

Protocol 2: Single-Channel Nuclear Patch-Clamp Electrophysiology

To measure the precise gating kinetics and open probability (P_o) of the IP3R, whole-cell patch clamping is insufficient due to the channel's intracellular location.

Causality of Reagents: We isolate the cell nucleus because the outer nuclear envelope is continuous with the ER and contains a high density of functional IP3Rs. This provides a smooth, accessible membrane for the patch pipette, bypassing the complex, inaccessible web of the peripheral ER .

Step-by-Step Workflow:

• Nuclear Isolation: Homogenize cells in a sucrose-based isolation buffer and centrifuge to pellet intact nuclei.

• Bath Setup: Plate nuclei in an ultra-low calcium bath solution to simulate resting cytosolic conditions.

• Pipette Configuration: Fill a patch pipette (resistance 15–20 MΩ) with an internal solution containing 10 µM IP3 Hexaammonium Salt and 200 nM free Ca²⁺ (the optimal co-agonist concentration).

• Seal and Record: Form a gigaseal (>10 GΩ) on the outer nuclear envelope. Record single-channel currents in the "nucleus-attached" configuration at a holding potential of -20 mV.

• Self-Validation (Controls): Perfuse the bath with 10 µM Ruthenium Red or elevate the bath Ca²⁺ to >10 µM. Both conditions will force the IP3R into a closed state, validating that the recorded currents are not non-specific membrane leaks.

References

• Foskett, J. K., et al. Inositol Trisphosphate Receptor Ca2+ Release Channels. Physiological Reviews. Retrieved from:[Link]

• Taylor, C. W., et al. High-throughput functional assays of IP3-evoked Ca2+ release. Cold Spring Harbor Protocols. Retrieved from:[Link]

• Chen, R., et al. Bcl-2 functionally interacts with inositol 1,4,5-trisphosphate receptors to regulate calcium release from the ER in response to inositol 1,4,5-trisphosphate. Journal of Cell Biology. Retrieved from:[Link]

• Mak, D. O., et al. Novel Regulation of Calcium Inhibition of the Inositol 1,4,5-trisphosphate Receptor Calcium-release Channel. Journal of General Physiology. Retrieved from:[Link]

Structural Divergence and Functional Implications of IP3 Isomers: A Technical Guide to DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

Executive Summary

In cellular signal transduction, the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum (ER) is primarily governed by the binding of D-myo-inositol 1,4,5-trisphosphate (IP3) to its cognate receptor (IP3R). For researchers and drug development professionals designing high-throughput screening (HTS) assays or characterizing novel IP3R modulators, understanding the stereochemical rigidity of IP3 isomers and the physicochemical properties of synthetic analogs is paramount.

This whitepaper provides an in-depth analysis of the structural differences between IP3 stereoisomers, explains the causality behind utilizing DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt in vitro, and outlines a self-validating experimental framework for quantifying IP3-induced calcium release.

Structural Biochemistry: Stereoisomerism and Receptor Affinity

The biological activity of IP3 is dictated by the precise spatial arrangement of its functional groups. The core structure is a myo-inositol ring—a cyclohexanehexol where the hydroxyl group at the C2 position is axial, while the hydroxyls at C1, C3, C4, C5, and C6 are equatorial.

The Enantiomeric Divide: D-myo vs. L-myo

The IP3 receptor is exquisitely stereoselective. The naturally occurring active messenger is the D-enantiomer (D-myo-IP3). It features a pseudo-mirror plane but remains a chiral molecule. Phosphorylation at the 1, 4, and 5 positions creates a specific electrostatic footprint required to dock into the N-terminal ligand-binding core of the IP3R.

Conversely, the L-enantiomer (L-myo-IP3) is a structural mirror image that fails to align its phosphate groups with the basic amino acid residues (arginines and lysines) in the receptor's binding pocket. As demonstrated in foundational structure-activity relationship studies published in , the Ca²⁺ release activities of IP3 analogs are highly quantized, with the L-isomer exhibiting a binding affinity nearly 10,000 times lower than the D-isomer, rendering it biologically inert.

Positional Isomers

Even within the D-configuration, positional isomers such as 1,3,4-IP3 or 2,4,5-IP3 show drastically reduced potency. The spatial gap between the vicinal 4,5-bisphosphate motif and the 1-phosphate is the critical pharmacophore for channel gating, a mechanism further validated by the synthesis of highly potent analogs detailed in the .

Canonical IP3 signaling cascade from membrane receptor activation to ER calcium efflux.

The Reagent: DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

For in vitro pharmacological assays, synthesizing enantiopure D-myo-IP3 is complex and cost-prohibitive. Consequently, the industry standard is the synthetic racemate: DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (CAS: 112571-68-3).

Causality Behind the Chemical Formulation

• The Racemic Compromise (DL vs. D): Because the L-enantiomer is biologically inactive, the DL-racemate functions effectively as a "diluted" form of the active D-isomer. Crucial Assay Insight: When preparing working stocks, researchers must apply a 2x concentration correction factor. To achieve a 1 µM effective concentration of active IP3, 2 µM of the DL-racemate must be applied.

• The Hexaammonium Stabilization: The free acid form of IP3 carries up to six negative charges at physiological pH. It is highly hygroscopic and susceptible to rapid spontaneous hydrolysis. By neutralizing these charges with six ammonium (NH₄⁺) counterions, the molecule forms a stable, crystalline solid (Molecular Weight: 522.28 g/mol ). This specific salt formulation drastically enhances solid-state stability during -20°C storage and ensures rapid, complete dissolution in aqueous intracellular buffers without altering the local pH.

Quantitative Data Presentation

The following table summarizes the structural and functional disparities between IP3 isomers and the commercial salt formulation.

Compound	Stereochemistry / Position	IP3R Binding Affinity (Relative to D-myo-IP3)	Ca²⁺ Release Potency	Primary Application
D-myo-Inositol 1,4,5-trisphosphate	D-enantiomer, 1,4,5-positions	1x (Reference, K_d ~40 nM)	100% (Full Agonist)	Endogenous signaling, Reference standard
L-myo-Inositol 1,4,5-trisphosphate	L-enantiomer, 1,4,5-positions	< 0.001x	Negligible	Negative control for stereospecificity
D-myo-Inositol 1,3,4-trisphosphate	D-enantiomer, 1,3,4-positions	< 0.01x	Weak/Negligible	Metabolic byproduct studies
DL-myo-IP3 Hexaammonium Salt	Racemic mixture (1:1 D/L)	0.5x (Apparent, due to racemate)	50% per mass unit	In vitro assays, stable synthetic reagent

Experimental Protocol: The Self-Validating Calcium Release Assay

To accurately measure the activity of the DL-myo-IP3 Hexaammonium salt, researchers must bypass the plasma membrane, as highly polar polyphosphates are cell-impermeable. The following protocol details a self-validating permeabilized cell assay, adapted from methodologies utilized in high-impact signaling studies .

Causality of Permeabilization: Why Saponin?

Using harsh, non-ionic detergents like Triton X-100 indiscriminately solubilizes all lipid bilayers, destroying the ER. Saponin, however, is a plant-derived glycoside that specifically intercalates with membrane cholesterol to form pores. Because the plasma membrane is cholesterol-rich (~30%) and the ER membrane is cholesterol-poor (~5%), a carefully titrated saponin treatment selectively perforates the outer membrane. This allows the DL-myo-IP3 salt to enter the cytosol and access the intact ER calcium stores.

Self-validating permeabilized cell workflow for quantifying IP3-induced calcium release.

Step-by-Step Methodology

Phase 1: Preparation and Permeabilization

• Harvest cells stably expressing the target IP3R subtype and resuspend in a Ca²⁺-free Intracellular Buffer (ICB: 140 mM KCl, 20 mM NaCl, 2 mM MgCl₂, 1 mM EGTA, 20 mM PIPES, pH 7.0).

• Add Saponin to a final concentration of 20–50 µg/mL (optimization required per cell line). Incubate at 37°C for 5 minutes.

• Centrifuge at 300 x g for 5 minutes, discard the supernatant to remove cytosolic components, and resuspend the permeabilized cells in fresh ICB supplemented with 1 mM ATP to maintain ER calcium pump (SERCA) activity.

Phase 2: Dye Loading & Baseline Establishment 4. Load the permeabilized cells with a low-affinity fluorescent calcium indicator (e.g., Fluo-8L or Fura-2) compatible with the high calcium concentrations of the ER. 5. Transfer to a 96-well or 384-well black microplate. Read the basal fluorescence for 30 seconds to establish the resting baseline ( F0​ ).

Phase 3: Ligand Addition & Self-Validation 6. Ligand Injection: Inject varying concentrations of the DL-myo-IP3 Hexaammonium salt. Record the kinetic fluorescence peak ( Fpeak​ ) over 60–120 seconds. (Note: Remember the 2x correction factor for the racemate). 7. The Self-Validating Step: Inject 5 µM Ionomycin (a potent Ca²⁺ ionophore) into all wells. Ionomycin non-specifically releases all remaining ER calcium, establishing the maximal possible signal ( Fmax​ ). 8. Data Analysis: Calculate the normalized IP3 response using the formula:

Response(%)=Fmax​−F0​Fpeak​−F0​​×100

This internal normalization corrects for well-to-well variations in cell number, permeabilization efficiency, and basal ER calcium loading, ensuring absolute trustworthiness of the generated EC₅₀ values.

References

• Denis, G. V., & Ballou, C. E. (1991). "The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosphate analogs are quantized." Cell Calcium. URL:[Link]

• Riley, A. M., et al. (2020). "A Highly Potent Agonist of d-myo-Inositol 1,4,5-Trisphosphate Receptors: Synthesis and Biological Activities." Journal of Medicinal Chemistry. URL:[Link]

• Pharmaffiliates. "DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (CAS 112571-68-3) - Properties and Specifications." URL:[Link]

• Lee, J., et al. (2012). "AHCYL1 Is Mediated by Estrogen-Induced ERK1/2 MAPK Cell Signaling and MicroRNA Regulation to Effect Functional Aspects of the Avian Oviduct." PLOS One. URL:[Link]

Protocols & Analytical Methods

Application Note: Handling, Reconstitution, and Long-Term Storage of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Procedure (SOP)

Mechanistic Background & Rationale

DL-myo-Inositol 1,4,5-trisphosphate (IP3) is a ubiquitous intracellular second messenger responsible for mobilizing calcium (Ca²⁺) from endoplasmic reticulum (ER) stores. In vivo, the binding of extracellular ligands to G-protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs) activates Phospholipase C (PLC). PLC subsequently cleaves membrane-bound phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and IP3. While DAG remains in the membrane to activate Protein Kinase C, the hydrophilic IP3 diffuses through the cytosol to bind the IP3 receptor (IP3R), a ligand-gated Ca²⁺ channel on the ER [1].

In synthetic and ex vivo applications, the hexaammonium salt form of IP3 is frequently utilized. The causality behind selecting the hexaammonium salt over sodium or potassium variants lies in its superior aqueous solubility and the volatility of ammonia, which facilitates cleaner lyophilization during manufacturing. Furthermore, in sensitive electrophysiological assays (e.g., patch-clamp), heavy metal or excessive sodium/potassium counter-ions can disrupt native ion channel gradients; ammonium ions often present a more electrophysiologically neutral profile for intracellular microinjections.

Fig 1. IP3-mediated calcium signaling pathway illustrating PIP2 cleavage and ER calcium release.

Physicochemical Properties & Stability Dynamics

The structural integrity of IP3 is highly dependent on its environmental conditions. The phosphate ester bonds are susceptible to hydrolysis, and the molecule is prone to phosphoryl group migration (e.g., shifting from the 1,4,5-position to the 1,3,4-position) when exposed to acidic environments or prolonged thermal stress [2].

Quantitative Data Summary

Property	Specification / Guideline	Mechanistic Rationale
Chemical Formula	C₆H₁₅O₁₅P₃ · 6NH₃	Hexaammonium salt provides optimal solubility and minimizes fixed-cation interference.
Molecular Weight	~522.14 g/mol	Varies slightly based on hydration state; always calculate molarity based on the lot-specific Certificate of Analysis (CoA).
Solubility	≥ 50 mg/mL in H₂O	Highly hydrophilic due to three phosphate groups and hydroxyls.
Solid Storage Temp	-20°C (Desiccated)	Prevents ambient moisture from initiating slow hydrolysis of phosphate esters [3].
Solution Stability	Up to 6 months at -80°C	Low thermal energy arrests enzymatic degradation and spontaneous phosphoryl migration [4].
pH Sensitivity	Optimal at pH 7.0 - 7.4	Acidic conditions (pH < 6) catalyze phosphoryl group migration and degradation [2].

Reconstitution and Handling Protocol

To maintain the scientific integrity of the compound, researchers must treat IP3 reconstitution as a highly controlled procedure. The introduction of moisture to the lyophilized powder before it reaches room temperature is the leading cause of batch degradation.

Step-by-Step Reconstitution Methodology

• Equilibration: Remove the sealed vial of IP3 hexaammonium salt from -20°C storage. Place it in a desiccator at room temperature for 30 to 45 minutes .

  • Causality: Opening a cold vial in a humid laboratory environment causes immediate condensation on the hygroscopic powder, creating localized micro-environments of water that accelerate hydrolysis.

• Solvent Preparation: Prepare ultra-pure, nuclease-free, sterile double-distilled water (ddH₂O) or a neutral buffer (e.g., 10 mM HEPES, pH 7.2). Ensure the solvent is degassed and at room temperature.

• Dissolution: Add the calculated volume of solvent directly to the vial to achieve the desired stock concentration (typically 1 mM to 10 mM).

• Homogenization: Gently vortex for 5–10 seconds. Do not sonicate, as ultrasonic cavitation generates localized heat and free radicals that can cleave phosphate bonds.

• Aliquoting: Immediately dispense the stock solution into low-bind microcentrifuge tubes (10 µL to 50 µL aliquots).

  • Causality: IP3 is a highly charged polyanion. Standard polypropylene tubes can adsorb the compound via electrostatic interactions, significantly reducing the effective concentration of dilute solutions.

Fig 2. Optimal reconstitution and long-term storage workflow for IP3 hexaammonium salt.

Long-Term Storage Guidelines

• Lyophilized Powder: Store at -20°C to -80°C in a sealed container with desiccant. Under these conditions, the powder is stable for up to 2 years.

• Aqueous Solutions: Once reconstituted, flash-freeze the aliquots in liquid nitrogen and transfer them to -80°C .

• The "Freeze-Thaw" Prohibition: Never subject IP3 solutions to repeated freeze-thaw cycles.

  • Causality: As an aqueous solution freezes, pure water crystallizes first, concentrating the IP3 and any trace salts into a highly concentrated, unfrozen brine pocket. This localized concentration gradient, combined with drastic pH shifts during the freezing process, rapidly accelerates the hydrolysis of the trisphosphate ring. Flash-freezing mitigates this by forming amorphous ice, locking the molecules in place before concentration gradients can form.

Experimental Application: Intracellular Calcium Mobilization Assay

To ensure trustworthiness, any assay utilizing IP3 must be a self-validating system . The following protocol outlines the use of IP3 in a permeabilized cell assay, incorporating necessary controls to validate both the reagent and the biological system.

Protocol: Fluorescent Ca²⁺ Release in Permeabilized Cells

• Cell Preparation: Harvest cultured cells (e.g., HEK293 or CHO) and wash twice in Intracellular Buffer (ICB: 120 mM KCl, 10 mM NaCl, 1 mM KH₂PO₄, 20 mM HEPES, pH 7.2).

• Permeabilization: Resuspend cells in ICB containing 20 µg/mL saponin for 5 minutes at 37°C to permeabilize the plasma membrane while leaving the ER intact. Centrifuge and resuspend in saponin-free ICB.

• Dye Loading: Add 2 µM of a fluorescent Ca²⁺ indicator (e.g., Fluo-4 or Fura-2) and 1 mM ATP (to fuel the SERCA pump, ensuring the ER is loaded with Ca²⁺). Incubate for 15 minutes.

• Baseline Measurement: Transfer cells to a fluorometer or imaging chamber. Record baseline fluorescence for 60 seconds.

• System Validation (Controls):

  • Negative Control: Inject a vehicle control (ddH₂O) or an inactive analog (e.g., myo-inositol hexakisphosphate, IP6) to ensure injection pressure/volume does not cause artifactual Ca²⁺ spikes.

  • Positive Control: At the end of the experiment, inject 1 µM Ionomycin to release all vesicular Ca²⁺, proving the ER stores were loaded and the dye is functional.

• IP3 Stimulation: Inject the reconstituted IP3 hexaammonium salt to a final well concentration of 1 µM to 10 µM. Monitor the rapid, transient spike in fluorescence corresponding to IP3R-mediated Ca²⁺ efflux.

References

• d-chiro-Inositol Ribophostin: A Highly Potent Agonist of d-myo-Inositol 1,4,5-Trisphosphate Receptors: Synthesis and Biological Activities National Center for Biotechnology Information (PMC) URL:[Link]

• Harnessing 13C-labeled myo-inositol to interrogate inositol phosphate messengers by NMR The Royal Society of Chemistry URL:[Link]

• Generation of 13C-Labeled Inositol and Inositol Phosphates by Stable Isotope Labeling Cell Culture for Quantitative Metabolomics Analytical Chemistry - ACS Publications URL:[Link]

Application Note: In Vitro Calcium Release Assay Protocol Using DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

Introduction & Mechanistic Overview

Inositol 1,4,5-trisphosphate (IP3) is a ubiquitous second messenger that mobilizes intracellular calcium (Ca2+) from the endoplasmic reticulum (ER) by binding to IP3 receptors (IP3Rs)[1]. Characterizing IP3R function, screening antagonists, or studying ER Ca2+ dynamics requires a robust, isolated in vitro system. This application note details a high-throughput, self-validating protocol for measuring IP3-induced Ca2+ release in permeabilized cells using DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt[1][2].

Why DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt?

The hexaammonium salt of DL-myo-IP3 (CAS: 112571-68-3) is the preferred reagent for in vitro assays[3][4]. Unlike the free acid, the hexaammonium salt is highly stable, resists spontaneous degradation, and is highly soluble in aqueous intracellular buffers[3]. This ensures precise, reproducible dosing for dose-response curves and kinetic analyses.

Mechanistic Insights: The Permeabilized Cell Advantage

To isolate the ER Ca2+ store from plasma membrane fluxes, cells are permeabilized using saponin. Causality of choice: Saponin selectively complexes with cholesterol. Because the plasma membrane is cholesterol-rich and the ER membrane is cholesterol-poor, carefully titrated saponin strips away the plasma membrane while leaving the ER structurally and functionally intact[1][2]. This allows the researcher to clamp the cytosolic environment (ATP, free Ca2+, and IP3) without interference from plasma membrane pumps[5].

To measure Ca2+ release, we utilize a luminal detection strategy. Intact cells are first loaded with Mag-Fluo-4 AM. Once permeabilized, the cytosolic dye is washed away, leaving only the dye trapped within the ER lumen[1]. Mag-Fluo-4 has a low Ca2+ affinity (Kd ~22 µM), making it perfectly tuned to report the high Ca2+ concentrations of the ER (~100–500 µM) without saturating[5]. Addition of IP3 causes a rapid decrease in fluorescence as Ca2+ exits the ER.

Pathway Visualization

Fig 1. Mechanistic pathway of IP3-induced luminal calcium depletion.

Materials and Reagents

• DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt : (CAS: 112571-68-3)[4]. Prepare a 10 mM stock in nuclease-free water.

• Mag-Fluo-4 AM : 1 mM stock in DMSO.

• Saponin : 10 mg/mL stock in nuclease-free water.

• Intracellular-like Medium (ICM) : 140 mM KCl, 20 mM NaCl, 2 mM MgCl2, 1 mM EGTA, 20 mM PIPES (pH 7.0)[5].

• Free Calcium Standard : CaCl2 added to ICM to achieve ~200 nM free Ca2+ (calculated via Maxchelator).

• Mg-ATP : 100 mM stock.

• Thapsigargin : 1 mM stock in DMSO.

• Ionomycin : 5 mM stock in DMSO.

Experimental Workflow

Fig 2. Step-by-step workflow for the permeabilized cell calcium release assay.

Step-by-Step Methodology

Step 1: Cell Preparation & Dye Loading

• Seed cells (e.g., HeLa or HEK293) in a 96-well black, clear-bottom microplate and culture until 80-90% confluent.

• Wash cells once with standard extracellular buffer (HBSS).

• Incubate cells with 20 µM Mag-Fluo-4 AM in HBSS for 45–60 minutes at 37°C[5].

  • Causality Insight : The AM ester allows the dye to cross both the plasma and ER membranes. Intracellular esterases cleave the AM group, trapping the dye in all compartments.

Step 2: Permeabilization

• Aspirate the loading buffer and wash cells twice with Ca2+-free ICM.

• Add ICM containing 10–40 µg/mL saponin (optimize per cell line) and incubate for 5–10 minutes at room temperature[1][5].

• Wash the cells three times with ICM.

  • Causality Insight : This critical step halts permeabilization (preventing ER damage) and removes the cytosolic Mag-Fluo-4, leaving only the ER-compartmentalized dye[1].

Step 3: ER Calcium Loading

• Add 90 µL of ICM supplemented with 1.5 mM Mg-ATP and ~200 nM free Ca2+ to each well[5].

• Place the plate in a kinetic fluorescence plate reader.

• Monitor baseline fluorescence (Ex: 490 nm, Em: 520 nm) for 2–4 minutes.

  • Causality Insight : Mg-ATP fuels the Sarco/Endoplasmic Reticulum Ca2+-ATPase (SERCA) pumps, which transport Ca2+ into the ER. The fluorescence will rise and plateau as the ER reaches a steady-state Ca2+ load[2].

Step 4: IP3-Induced Release (Self-Validating Execution)

• Prepare 10X concentration working solutions of DL-myo-IP3 Hexaammonium Salt (e.g., 10 nM to 100 µM final) in ICM[2][3].

• Self-Validation Control : Supplement the IP3 solutions with 10 µM Thapsigargin[5].

  • Causality Insight : Thapsigargin irreversibly inhibits SERCA. By blocking reuptake simultaneously with IP3 addition, you measure the true unidirectional efflux amplitude without underestimation caused by continuous SERCA pumping.

• Inject 10 µL of the IP3/Thapsigargin solution into the wells while recording fluorescence at 1-second intervals.

• Maximal Release Control : At the end of the recording, inject 5 µM Ionomycin to release all remaining luminal Ca2+, establishing the absolute minimum fluorescence ( Fmin​ ) baseline.

Data Presentation & Troubleshooting

Table 1: Expected Quantitative Parameters

Parameter	Expected Value	Biological Significance
IP3 EC50	~100 nM – 500 nM	Indicates the sensitivity of the IP3R isoform present in the cell line[2].
Hill Coefficient (h)	1.8 – 2.2	Demonstrates the cooperative nature of IP3 binding required to open the tetrameric IP3R channel[6].
Release Kinetics (t1/2)	< 2 seconds	IP3-induced channel opening is nearly instantaneous; slow kinetics indicate poor mixing or diffusion barriers.
Maximal Release Amplitude	60% – 80% drop in ΔF/F0	Represents the fraction of the ER Ca2+ pool that is IP3-sensitive[2].

Table 2: Troubleshooting Guide

Issue	Potential Cause	Solution (Causality)
No baseline fluorescence increase during ER loading	SERCA inactivity or severe ER permeabilization.	Ensure Mg-ATP is freshly prepared. Reduce saponin concentration or exposure time to prevent ER membrane damage.
Weak or no response to IP3	IP3 degradation or poor ER loading.	Use the highly stable DL-myo-IP3 Hexaammonium salt[3]. Verify ER loading by injecting Ionomycin; if Ionomycin works but IP3 doesn't, check IP3 stock integrity.
Signal recovers too quickly after IP3 addition	Active SERCA reuptake.	Co-inject Thapsigargin with IP3 to block SERCA and isolate the release phase[5].

Sources

• 1. High-throughput functional assays of IP3-evoked Ca2+ release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of the inositol 1,4,5-trisphosphate-induced calcium release from permeabilized endocrine cells and its inhibition by decavanadate and p-hydroxymercuribenzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. CISD2 ensures adequate ER-mitochondrial coupling, critically supporting mitochondrial function in neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The opening of the inositol 1,4,5-trisphosphate-sensitive Ca2+ channel in rat cerebellum is inhibited by caffeine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preserving the Integrity of DL-myo-Inositol 1,4,5-Trisphosphate (IP3) Hexaammonium Salt

Welcome to the technical support guide for DL-myo-Inositol 1,4,5-Trisphosphate (IP3) Hexaammonium Salt. As a cornerstone second messenger in cellular signaling, the integrity of your IP3 is paramount for generating reliable and reproducible data in calcium mobilization studies and drug discovery assays.[1] This guide provides in-depth, field-proven insights into the causes of IP3 degradation, with a specific focus on the detrimental effects of freeze-thaw cycles, and offers robust protocols to ensure its stability.

Section 1: The Root of the Problem: Understanding IP3 Degradation

Q: Why is my IP3 solution losing activity over time, especially after being frozen and thawed?

A: The primary cause of IP3 degradation is the chemical hydrolysis of its phosphate ester bonds.[2][3] This process sequentially removes the phosphate groups, converting active IP3 into less active or inactive forms like Inositol 1,4-bisphosphate (IP2), Inositol 4-phosphate (IP1), and finally myo-inositol.[4] While seemingly a robust preservation method, freeze-thaw cycles create a surprisingly harsh microenvironment that can accelerate this degradation.

Two key phenomena are at play during the freezing process:

• Cryoconcentration: As an aqueous solution freezes, pure water crystallizes first, forcing solutes—including your IP3, buffer salts, and any trace contaminants—into the remaining unfrozen liquid. This can lead to a dramatic increase in the local concentration of these molecules.

• Drastic pH Shifts: The concentration of buffer components can exceed their buffering capacity in these unfrozen pockets. Depending on the buffer system used, this can cause significant shifts in pH, creating highly acidic or alkaline conditions that promote phosphate ester hydrolysis.[5]

The combination of these effects means that each freeze-thaw cycle is a significant chemical stressor, progressively reducing the concentration of active IP3 in your stock solution.

Caption: Sequential dephosphorylation pathway of IP3.

Section 2: Proactive Prevention: Best Practices for Storage and Handling

This section details the most critical procedures for preventing degradation from the moment you receive the lyophilized powder.

FAQ 1: What is the single most effective strategy to prevent degradation during storage?

A: Aliquoting. Never subject your entire stock of IP3 to repeated freeze-thaw cycles. The best practice is to reconstitute the entire vial of lyophilized powder at once and immediately divide it into single-use aliquots. This ensures that you are using a fresh, uncompromised solution for every experiment.[6]

Experimental Protocol: Reconstitution and Aliquoting of IP3

This protocol is designed to create a stable, reliable source of IP3 for your experiments.

• Preparation: Before opening the vial, bring the lyophilized IP3 powder and your chosen buffer to room temperature. Prepare all materials in a clean, dedicated workspace.

• Buffer Selection: Reconstitute the IP3 in a suitable biological buffer. We recommend a Tris-based buffer over a phosphate-based buffer (PBS), as excess phosphate ions can sometimes interfere with downstream phosphorylation-dependent assays.[7][8]

  • Recommended IP3 Stability Buffer: 10 mM Tris-HCl, 1 mM EDTA, pH 7.4. The EDTA is included to chelate any divalent metal ions that could catalyze hydrolysis.

• Reconstitution: Carefully calculate the volume of buffer needed to achieve your desired stock concentration (e.g., 1 mM). Add the full volume of buffer to the vial of lyophilized IP3.

• Dissolution: Cap the vial securely and vortex gently until the powder is completely dissolved. Avoid vigorous shaking to prevent potential shearing, although this is less of a concern for small molecules.

• Aliquoting: Immediately dispense the stock solution into low-protein-binding polypropylene microcentrifuge tubes. The volume of each aliquot should be sufficient for a single experiment (e.g., 10-20 µL).

• Flash Freezing: Snap-freeze the aliquots by immersing them in liquid nitrogen or placing them on dry ice. This rapid freezing process minimizes the formation of large ice crystals and reduces the time spent in the detrimental cryoconcentration phase.

• Storage: Transfer the frozen aliquots to a -80°C freezer for long-term storage. For short-term storage (up to one month), -20°C is acceptable.[6][9]

• Usage: For each experiment, remove a single aliquot from the freezer, thaw it quickly on ice, and use it immediately. Discard any unused portion of the thawed aliquot.

Caption: Workflow for preparing stable IP3 aliquots.

Data Summary: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Storage Temperature	-80°C (long-term) or -20°C (short-term)[6][9]	Minimizes chemical and enzymatic degradation rates.
Solvent/Buffer	10 mM Tris-HCl, 1 mM EDTA, pH ~7.4	Tris avoids phosphate interference; EDTA chelates catalytic metal ions.
Format	Single-use aliquots	Crucial to avoid detrimental freeze-thaw cycles.
Container	Low-protein-binding polypropylene tubes	Prevents loss of material due to surface adsorption.
Light Exposure	Store in the dark (in a freezer box)	Although not highly light-sensitive, it is good practice for all reagents.

Section 3: Troubleshooting Guide: Identifying and Solving Degradation Issues

Q: My calcium release assay results are inconsistent or show low potency. How can I confirm if my IP3 has degraded?

A: When facing inconsistent results, it's essential to systematically rule out reagent failure. A compromised IP3 stock is a common culprit. You can verify its integrity through analytical methods or by using a functional positive control.

Caption: Decision tree for troubleshooting IP3 degradation.

Protocol: Analytical Integrity Check via HPLC

High-Performance Liquid Chromatography (HPLC) with anion-exchange chromatography is a robust method to separate and quantify inositol phosphates.[10][11]

• Sample Preparation: Thaw a suspect aliquot of your IP3. Prepare a fresh standard from lyophilized powder as a positive control.

• Column: Use a strong anion-exchange (SAX) column suitable for separating highly charged molecules.

• Mobile Phase: Employ a gradient elution, typically with an increasing salt concentration (e.g., ammonium phosphate or perchlorate) to elute the inositol phosphates.

• Detection: Since inositol phosphates lack a strong chromophore, post-column derivatization followed by UV-Vis detection or direct detection by mass spectrometry (MS) is required.[10][12]

• Analysis: Compare the chromatograms. A degraded sample will show a reduced peak area for IP3 and the appearance of earlier-eluting peaks corresponding to IP2 and IP1. Quantify the peak areas to determine the percentage of degradation.

Section 4: General FAQs

Q: Is the hexaammonium salt form different in stability compared to potassium or sodium salts? A: The stability in a well-buffered aqueous solution is primarily determined by the inositol trisphosphate anion itself, not the counter-ion (ammonium, potassium, or sodium).[1][6][9] All are highly water-soluble salts. The hexaammonium salt is simply one of the common commercial forms and should be handled with the same care as other salt forms.

Q: Do I need to add phosphatase inhibitors to my pure IP3 stock solution? A: For a stock solution made from high-purity lyophilized powder reconstituted in a high-purity buffer, phosphatase inhibitors are generally not necessary. However, they are absolutely essential when you add the IP3 to any biological sample, such as cell lysates or permeabilized cells, which are rich in endogenous phosphatases that will rapidly degrade the molecule.[8][13][14]

Q: Can I sterilize my IP3 solution by autoclaving? A: No. Autoclaving involves high temperatures and pressure, which will cause rapid and complete hydrolysis of the phosphate ester bonds, destroying the IP3. If sterile filtration is required, use a 0.22 µm syringe filter compatible with aqueous solutions.

References

• Haines, A. H., & appContext, F. (2004). Controlled Hydrolysis of Phosphate Esters: A Route to Calixarene‐Supported Rare‐Earth Clusters. Angewandte Chemie International Edition, 43(46), 6339-6343. [Link]

• Inhorn, R. C., Bansal, V. S., & Majerus, P. W. (1987). Pathway for inositol 1,3,4-trisphosphate and 1,4-bisphosphate metabolism. Proceedings of the National Academy of Sciences, 84(8), 2170-2174. [Link]

• Hashimoto, K. (2018). Hydrolysis of Phosphate Esters Catalyzed by Inorganic Iron Oxide Nanoparticles Acting as Biocatalysts. Astrobiology, 18(3), 294-310. [Link]

• PubChem. (n.d.). D-myo-inositol (1,4,5)-trisphosphate degradation Pathway. PubChem Pathway. Retrieved from [Link]

• Wright, J. B., Lushington, G. H., Hurley, M., & White, W. E. (2005). Hydrolysis of Phosphorus Esters: A Computational Study. Edgewood Chemical Biological Center. [Link]

• Perera, I. Y., & Blume, J. E. (2013). Cell Signaling during Cold, Drought, and Salt Stress. ResearchGate. [Link]

• Hollfelder, F., & Herschlag, D. (1995). Hydrolysis of phosphate monoesters: a biological problem with multiple chemical solutions. Chemistry & biology, 2(11), 729-736. [Link]

• Ognalaga, M., Celi, L., & Santoro, A. (2016). Effects of pH and Electrolytes on Inositol Hexaphosphate Interaction with Goethite. Journal of Environmental Quality, 45(5), 1606-1613. [Link]

• Shuford, C. M., Che-Sabbah, A., & Deiters, A. (2019). Hydrolysis of phosphate esters in aqueous solution promoted by cobalt(III)-tetraamine metallohydrolases: Chromatographic and spectroscopic studies. Journal of Coordination Chemistry, 72(5-7), 1018-1033. [Link]

• Duong, Q. H., Lapsley, K. G., & Pegg, R. B. (2018). Inositol phosphates: health implications, methods of analysis, and occurrence in plant foods. Journal of Food Bioactives, 1, 3-23. [Link]

• Wilson, M. P. (2021). Analytical methods and tools for studying inositol phosphates. FEBS Letters, 595(24), 2966-2993. [Link]

• Olsen, R. A., Seewald, M. J., & Ives, H. E. (1989). Lowering extracellular pH evokes inositol polyphosphate formation and calcium mobilization. American Journal of Physiology-Cell Physiology, 257(1), C137-C144. [Link]

• Draskovic, P., & Pivić, R. (2021). Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review. Molecules, 26(1), 163. [Link]

• Gliese, N., & Greiner, R. (2023). Enzyme‐assisted HPTLC method for the simultaneous analysis of inositol phosphates and phosphate. Journal of Separation Science, 46(6), 2200871. [Link]

• Fiedler, D., & Schultz, C. (2025). Analytical methods and tools for studying inositol phosphates. FEBS Letters. [Link]

• Bilyy, O. I., & Stoika, R. S. (2015). Inositol Phosphates and their Biological Effects. Biomedical and Pharmacology Journal, 8(2), 701-710. [Link]

• Bevilacqua, A., & Bizzarri, M. (2021). Inositols Depletion and Resistance: Principal Mechanisms and Therapeutic Strategies. International Journal of Molecular Sciences, 22(13), 6862. [Link]

• Jellerette, T., He, C. L., Wu, H., & Fissore, R. A. (2004). Inositol 1,4,5-Trisphosphate Receptor 1 Degradation in Mouse Eggs and Impact on [Ca2+]i Oscillations. Biology of Reproduction, 71(4), 1216-1225. [Link]

• Harmel, R. K., Fiedler, D., & Jessen, H. J. (2022). Pools of Independently Cycling Inositol Phosphates Revealed by Pulse Labeling with 18O-Water. Journal of the American Chemical Society, 144(20), 8968-8977. [Link]

• Wikipedia. (2024). Inositol. In Wikipedia. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Best Practice for Western Blot Detection of Phosphorylation Events. Bio-Rad. Retrieved from [Link]

• Fiveable. (2025). Ammonium Salts: Organic Chemistry Study Guide. Fiveable. [Link]

• Frontela-Saseta, C., & Ros-Berruezo, G. (2021). Towards Improved Bioavailability of Cereal Inositol Phosphates, Myo-Inositol and Phenolic Acids. Foods, 10(2), 419. [Link]

• Salbego, P. R., & Martins, M. A. (2022). The role of attractive and repulsive interactions in the stabilization of ammonium salts structures. CrystEngComm, 24(37), 6549-6562. [Link]

• Miller, A. T., & Berg, L. J. (2010). Phosphoinositide and Inositol Phosphate Analysis in Lymphocyte Activation. Current protocols in immunology, Chapter 11, Unit-11.10. [Link]

• Humphrey, S. J., & James, D. E. (2013). Mapping and analysis of phosphorylation sites: a quick guide for cell biologists. Journal of cell science, 126(Pt 24), 5503-5512. [Link]

• Chemistry LibreTexts. (2020). 20.2: Basicity of Amines and Ammonium Salt Formation. LibreTexts. [Link]

• Kaupang, Å., & Hansen, M. J. (2022). Quaternary Ammonium Salts as Supporting Electrolytes in Cathodic Reductions: An Analysis of Their Electrochemical Stability. The Journal of Physical Chemistry B, 126(24), 4569-4579. [Link]

• Azevedo, C., & Saiardi, A. (2015). A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine. Open biology, 5(1), 140209. [Link]

Sources

• 1. D-myo-Inositol 1,4,5-trisphosphate, hexapotassium salt | Tocris Bioscience [tocris.com]
• 2. juser.fz-juelich.de [juser.fz-juelich.de]
• 3. Hydrolysis of phosphate monoesters: a biological problem with multiple chemical solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. D-myo-inositol (1,4,5)-trisphosphate degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 9. D- myo -Inositol 1,4,5-Trisphosphate, Trisodium Salt [sigmaaldrich.com]
• 10. Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review [mdpi.com]
• 11. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 12. Analytical methods and tools for studying inositol phosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | R&D Systems [rndsystems.com]
• 14. molbiolcell.org [molbiolcell.org]

Resolving incomplete solubility issues with DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

Technical Support Center: Resolving DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt Solubility Issues

Introduction DL-myo-Inositol 1,4,5-Trisphosphate (IP3) is a critical secondary messenger in cellular signal transduction. In biological systems, it is cleaved from the membrane lipid phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C. Once liberated, the water-soluble IP3 diffuses through the cytosol to bind IP3 receptors (IP3Rs) on the endoplasmic reticulum, triggering the rapid release of stored calcium ions (Ca²⁺)[1][2].

Commercially, IP3 is frequently supplied as a hexaammonium salt. While its highly polar nature—attributed to multiple hydroxyl and phosphate groups—confers excellent aqueous solubility[1], researchers frequently encounter incomplete solubilization, precipitation, or rapid degradation during assay preparation. This technical guide provides a root-cause analysis, a self-validating reconstitution protocol, and targeted FAQs to ensure optimal handling of IP3 hexaammonium salt.

IP3 generation via PLC and subsequent Ca2+ release through ER-bound IP3 receptors.

Section 1: Quantitative Solubility Parameters

Understanding the physical limits of the compound is the first step in troubleshooting. The hexaammonium salt form is specifically engineered to maximize aqueous solubility compared to free-acid forms, but it remains highly sensitive to solvent conditions and temperature.

Table 1: Physicochemical and Storage Parameters

Parameter	Specification / Limit
Maximum Solubility (H₂O / PBS)	~50 mg/mL[3]
Recommended Stock Concentration	1 mM to 10 mM
Optimal pH Range	7.0 – 7.5
Storage Temperature (Lyophilized Solid)	-20°C[3]
Storage Temperature (Aqueous Solution)	-80°C (Strictly single-use aliquots)
Aqueous Stability	< 1 day at room temperature[3]

Section 2: Root Cause Analysis of Incomplete Solubility

When IP3 fails to dissolve completely, the root cause typically falls into one of three mechanistic categories:

• Divalent Cation Chelation (The "Salting Out" Effect): The 1,4,5-trisphosphate moiety carries a dense negative charge. If the reconstitution solvent contains multivalent cations (e.g., Ca²⁺, Mg²⁺, Zn²⁺), these ions will rapidly coordinate with the phosphate groups, creating an insoluble cross-linked complex. This is the primary reason IP3 precipitates when added directly to physiological buffers like Tyrode's solution or ACSF.

• pH-Induced Protonation Shifts: The solubility of IP3 is heavily dependent on the ionization state of its phosphate groups. At highly acidic pH levels, the phosphate groups become fully protonated, neutralizing the repulsive negative charges that keep the molecule solvated, leading to aggregation.

• Hygroscopic Degradation: IP3 hexaammonium salt is highly hygroscopic. If the lyophilized powder is exposed to atmospheric moisture before reconstitution, it can undergo localized hydrolysis. The resulting degradation products (e.g., IP2, free inorganic phosphate) have different solubility profiles and can form insoluble particulates.

Step-by-step decision matrix for resolving IP3 hexaammonium salt solubility issues.

Section 3: Self-Validating Reconstitution Protocol

To guarantee complete solubility and preserve the biological activity of IP3 for downstream calcium mobilization assays[4], follow this strictly controlled methodology.

Materials Required:

• Sterile, degassed Milli-Q Water (18.2 MΩ·cm) or Calcium/Magnesium-free PBS (pH 7.2)[3].

• Vortex mixer and ultrasonic water bath.

• Pre-chilled microcentrifuge tubes.

Step-by-Step Methodology:

• Thermal Equilibration (Crucial): Remove the sealed vial of IP3 from the -20°C freezer and place it in a desiccator at room temperature for 30 minutes.

  • Causality: Opening a cold vial introduces atmospheric condensation. Water vapor instantly attacks the hygroscopic powder, initiating spontaneous hydrolysis of the phosphate ester bonds.

• Primary Solubilization: Add the calculated volume of pure Milli-Q water to achieve a concentrated stock (e.g., 10 mM or ~5 mg/mL). Do not exceed the absolute maximum of 50 mg/mL[3].

  • Causality: Using pure water instead of an assay buffer prevents premature interaction with multivalent cations, ensuring the dense negative charges of the IP3 molecule remain unshielded and fully hydrated.

• Agitation & Sonication: Vortex the vial at medium speed for 60 seconds. If microscopic particulates are visible, place the vial in a room-temperature ultrasonic water bath for 1–2 minutes.

• Validation Check (Self-Validating Step): Hold the vial against a high-contrast light source. The solution must be completely optically clear.

  • Validation: If the solution is milky or contains floating flecks, the pH has likely dropped. Extract a 1 µL droplet and check the pH; if it is below 7.0, carefully adjust the bulk solution with vapor-phase NH₄OH until clarity is achieved.

• Aliquoting and Cryopreservation: Immediately divide the clear stock solution into 5–10 µL single-use aliquots. Snap-freeze the tubes in liquid nitrogen and transfer to a -80°C freezer.

  • Causality: Aqueous solutions of IP3 are thermodynamically unstable and will degrade if left at room temperature for more than one day[3]. Snap-freezing prevents the formation of large ice crystals that can cause localized concentration and precipitation of the salt.

Section 4: Technical Troubleshooting FAQs

Q: Why is my IP3 precipitating when I add it directly to my cell culture media or assay buffer? A: Cell culture media and physiological buffers contain high concentrations of divalent cations, particularly Calcium (Ca²⁺) and Magnesium (Mg²⁺). The three phosphate groups on IP3 are highly negatively charged and will rapidly chelate these multivalent cations, forming insoluble complexes. Solution: Always reconstitute IP3 in pure water or calcium/magnesium-free PBS first[3]. Dilute into your final assay buffer immediately before initiating the experiment.

Q: Can I use DMSO or Ethanol to help dissolve the pellet? A: No. DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt is highly polar due to its multiple hydroxyl and phosphate groups[1]. It is practically insoluble in organic solvents like DMSO or ethanol. Introducing organic solvents will actively drive the compound out of solution and cause irreversible precipitation.

Q: Does the ammonium counter-ion affect downstream calcium imaging assays? A: The hexaammonium salt is preferred because it provides excellent aqueous solubility, and the ammonium ions are generally well-tolerated in short-term intracellular assays (e.g., patch-clamp or microinjection). However, high concentrations of NH₄⁺ can alter intracellular pH (causing slight alkalinization followed by acidification). If your specific cell line is highly sensitive to pH shifts or ammonium toxicity, ensure your final working concentration of IP3 is appropriately diluted. Because IP3 binds its receptors with high affinity, working concentrations are typically in the low micromolar to nanomolar range[2][4], rendering the ammonium concentration negligible.

Q: My solution turned cloudy after taking it out of the -20°C freezer. What happened? A: This indicates either localized precipitation due to a freeze-concentration effect or degradation of the compound. Aqueous solutions of IP3 are unstable and not recommended to be stored for more than one day at higher temperatures[3]. If the cloudiness does not resolve with gentle warming (to room temperature) and vortexing, the aliquot has likely hydrolyzed and should be discarded. Always prepare strictly single-use aliquots.

References

• The Company of Biologists. "Regulation of Inositol 1,4,5-Trisphosphate Receptors". Journal of Experimental Biology.[Link]

• Proceedings of the National Academy of Sciences (PNAS). "Activating calcium release through inositol 1,4,5-trisphosphate receptors without inositol 1,4,5-trisphosphate". PNAS.[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pnas.org [pnas.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. journals.biologists.com [journals.biologists.com]

Adjusting intracellular calcium baseline for DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt injection

Welcome to the Advanced Calcium Signaling Support Center. As a Senior Application Scientist, I have designed this resource for researchers and drug development professionals conducting intracellular injections (via patch-clamp or microinjection) of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (IP3) .

Successfully evoking IP3-dependent calcium transients requires more than just delivering the molecule into the cytosol. The endoplasmic reticulum (ER) IP3 receptors (IP3Rs) are highly sensitive to the resting intracellular calcium concentration ([Ca²⁺]i). This guide explains the causality behind baseline adjustments, offers self-validating protocols, and provides targeted troubleshooting to ensure robust experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: Why is clamping the baseline [Ca²⁺]i absolutely critical before injecting IP3?

A: The IP3 receptor (IP3R) is not solely activated by IP3; it requires Ca²⁺ as an essential co-agonist. The gating of IP3R channels exhibits a biphasic concentration dependence on cytosolic Ca²⁺[1].

• Activation Phase: At low baseline concentrations (typically 100–300 nM), Ca²⁺ binds to high-affinity stimulatory sites on the IP3R, significantly increasing its open probability (Po)[2].

• Inhibition Phase: If the baseline [Ca²⁺]i is too high (e.g., > 1 µM), Ca²⁺ binds to lower-affinity inhibitory sites, desensitizing the channel and preventing Ca²⁺ release, even in the presence of saturating IP3 levels[3].

If your internal patch-clamp solution does not actively buffer the resting [Ca²⁺]i into the optimal window, the injected IP3 will either fail to open the channel or trigger an immediate, unrecordable depletion of the ER stores.

Caption: Logical relationship of biphasic Ca²⁺ regulation on IP3R activation.

Q2: How do I choose between EGTA and BAPTA for my internal solution?

A: The choice of chelator dictates not only the steady-state baseline but also the spatiotemporal kinetics of the IP3-evoked signal. While both have a similar affinity (Kd) for Ca²⁺ at physiological pH, their binding kinetics (on-rates) differ drastically[4].

• BAPTA is a fast buffer. It rapidly intercepts Ca²⁺ before it can diffuse to neighboring IP3Rs, effectively preventing Ca²⁺-induced Ca²⁺ release (CICR) propagation. This "globalizes" or dampens the signal into a slow, uniform rise.

• EGTA is a slow buffer. It maintains the steady-state baseline [Ca²⁺]i but is too slow to interfere with rapid microdomain Ca²⁺ spikes. This allows for the observation of localized "puffs" and propagating waves[4].

Table 1: Quantitative Comparison of Intracellular Calcium Buffers

Buffer	On-rate (M⁻¹s⁻¹)	Kd for Ca²⁺ (~pH 7.2)	Spatial Effect on IP3 Signals	Best Experimental Use Case
EGTA	~1.5 × 10⁶	~150 nM	Balkanization (allows puffs/waves)	Studying CICR, wave propagation, and physiological signaling dynamics.
BAPTA	~4.0 × 10⁸	~160 nM	Globalization (uniform, slow signals)	Suppressing CICR, isolating purely IP3-dependent initial release events.

(Data synthesized from buffer kinetic studies[4])

Experimental Protocols

Protocol: Preparing the IP3 Internal Patch-Clamp Solution (Clamped at 200 nM Ca²⁺)

This self-validating protocol ensures your baseline [Ca²⁺]i is strictly clamped to ~200 nM, providing the optimal co-agonist environment for the DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt[5].

Step 1: Calculate Buffer Ratios Use a free thermodynamic calculation tool (e.g., Maxchelator) to determine the exact ratio of Chelator to CaCl₂ needed for a free [Ca²⁺] of 200 nM at your specific temperature, pH, and ionic strength. (Example for pH 7.2, 22°C: 10 mM EGTA requires approximately 4.5 mM CaCl₂ to yield ~200 nM free Ca²⁺).

Step 2: Formulate the Base Solution In a clean beaker, combine the primary intracellular salts (e.g., 130 mM K-Gluconate, 10 mM KCl, 2 mM MgCl₂, 10 mM HEPES). Do not add ATP or GTP yet.

Step 3: Add Chelator and Calcium Add the calculated amounts of EGTA (or BAPTA) and CaCl₂. Causality Check: Adding both the buffer and the calcium creates a "calcium clamp." If you only add EGTA without CaCl₂, the baseline will drop to <10 nM, rendering the IP3Rs completely insensitive to IP3 due to the lack of the required co-agonist.

Step 4: pH Adjustment Adjust the pH to exactly 7.20 using KOH. (Note: EGTA/BAPTA binding affinities are highly pH-dependent; slight deviations will drastically alter your free calcium baseline).

Step 5: Add Labile Components & IP3 Add 4 mM Mg-ATP, 0.3 mM Na-GTP, and the desired concentration of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (typically 1–10 µM for whole-cell patch clamp). Note: The hexaammonium salt form is highly soluble but must be kept on ice to prevent degradation.

Step 6: Final Validation & Filtration Check osmolarity (target ~290-295 mOsm). Filter the solution through a 0.22 µm syringe filter, aliquot into PCR tubes, and store at -80°C until the day of the experiment.

Troubleshooting Guide

Q3: I achieved a successful whole-cell configuration and injected IP3, but I see no calcium transient. What went wrong?

A: A silent IP3R response is usually a failure of the baseline environment rather than the IP3 molecule itself. Follow the logical workflow below to isolate the variable.

Caption: Troubleshooting workflow for absent calcium transients post-IP3 injection.

Deep-Dive Diagnostics:

• Baseline is too low (<50 nM): If you used pure EGTA without adding CaCl₂ to your pipette solution, you have stripped the cytosol of the Ca²⁺ required to co-activate the IP3R[1]. Fix: Implement the calcium-clamp protocol (Step 1 above).

• Baseline is too high (>500 nM): The cell may be damaged from the patch/injection process, causing a massive influx of extracellular Ca²⁺. This high baseline prematurely triggers and then deeply desensitizes the IP3Rs[3]. Fix: Improve patching technique to ensure a high-resistance seal (GΩ) before breakthrough, minimizing leak currents.

• Baseline is optimal, but still no signal: The ER calcium stores might be empty. Self-Validating Test: Perfuse the cell with Cyclopiazonic Acid (CPA) or Thapsigargin (SERCA pump inhibitors). If you do not see a slow rise in cytosolic Ca²⁺, the ER stores were already depleted prior to IP3 injection.

References

• [1] Regulation of IP3R Channel Gating by Ca2+ and Ca2+ Binding Proteins. NIH PubMed Central.

• [2] IP3 mediated global Ca2+ signals arise through two temporally and spatially distinct modes of Ca2+ release. eLife.

• [3] Ca2+-sensor region of IP3 receptor controls intracellular Ca2+ signaling. NIH PubMed Central.

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Reference Data & Comparative Studies

A Researcher's Guide to D-myo-Inositol 1,4,5-Trisphosphate and its Racemic Counterpart: A Comparative Analysis of InsP3 Receptor Activation

For researchers and professionals in drug development, the precise modulation of intracellular signaling pathways is paramount. Among the most critical of these is the phosphoinositide signaling cascade, where D-myo-Inositol 1,4,5-Trisphosphate (InsP3) acts as a pivotal second messenger, orchestrating the release of intracellular calcium (Ca2+) stores.[1][2] This guide provides an in-depth comparison of the biologically active stereoisomer, D-myo-Inositol 1,4,5-Trisphosphate, and its racemic mixture, DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt, in the context of InsP3 receptor (InsP3R) activation. Through an examination of the underlying biochemical principles and supporting experimental data, we aim to equip researchers with the knowledge to make informed decisions in their experimental design.

The Central Role of D-myo-Inositol 1,4,5-Trisphosphate in Calcium Signaling

The activation of various cell surface receptors, including G protein-coupled receptors (GPCRs) and receptor tyrosine kinases, triggers the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC).[3] This enzymatic cleavage yields two second messengers: diacylglycerol (DAG) and InsP3. While DAG remains in the plasma membrane to activate protein kinase C, the water-soluble InsP3 diffuses through the cytosol to bind to its specific receptor, the InsP3R, located on the membrane of the endoplasmic reticulum (ER).[3][4][5] The binding of InsP3 to the InsP3R induces a conformational change in the receptor, opening its associated ion channel and allowing the rapid efflux of stored Ca2+ from the ER into the cytoplasm.[1][5] This transient increase in cytosolic Ca2+ concentration is a fundamental signal that governs a vast array of cellular processes, including muscle contraction, neurotransmission, gene transcription, and cell proliferation.[6][7]

Caption: The Inositol 1,4,5-Trisphosphate (InsP3) signaling pathway.

Stereospecificity: The Decisive Factor in Receptor Activation

The interaction between InsP3 and its receptor is highly stereospecific.[8][9] The binding pocket of the InsP3R is exquisitely shaped to recognize the specific spatial arrangement of the phosphate groups on the D-myo-inositol ring. Consequently, only the D-myo isomer of inositol 1,4,5-trisphosphate is biologically active.[10][11] The L-myo isomer, being a mirror image of the D-form, does not fit into the receptor's binding site and is therefore unable to induce a conformational change and subsequent channel opening.

This fundamental principle of stereospecificity has significant implications when comparing D-myo-Inositol 1,4,5-Trisphosphate with its racemic counterpart, DL-myo-Inositol 1,4,5-Trisphosphate. A racemic mixture contains equal amounts of both the D- and L-enantiomers. Therefore, in a solution of DL-myo-Inositol 1,4,5-Trisphosphate, only 50% of the molecules are capable of activating the InsP3 receptor. This effectively means that to achieve the same level of receptor activation, a twofold higher concentration of the DL-racemic mixture is required compared to the pure D-isomer.

The use of a hexaammonium salt form of DL-myo-Inositol 1,4,5-Trisphosphate does not alter this fundamental biological reality. The salt form primarily influences the compound's solubility and stability in solution but has no bearing on the stereospecificity of the receptor-ligand interaction.

Quantitative Comparison of Receptor Activation

The potency of an agonist in activating a receptor is typically quantified by its half-maximal effective concentration (EC50), which is the concentration of the agonist that produces 50% of the maximal response. The affinity of a ligand for its receptor is measured by the dissociation constant (Kd) or the inhibition constant (Ki), with lower values indicating higher affinity.

Compound	Biologically Active Isomer	Expected Relative Potency	Expected Relative Affinity
D-myo-Inositol 1,4,5-Trisphosphate	100%	1x	1x
DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt	50%	0.5x	0.5x

Note: The expected relative potency and affinity are based on the principle of stereospecificity, where the L-isomer is considered inactive.

Experimental Validation: Methodologies for Assessing InsP3 Receptor Activation

To empirically validate the differential activity of D-myo- and DL-myo-Inositol 1,4,5-Trisphosphate, two primary experimental approaches are employed: calcium imaging assays and radioligand binding assays.

Calcium Imaging Assays

Calcium imaging is a functional assay that directly measures the physiological consequence of InsP3R activation – the release of intracellular Ca2+.[2][12][13][14] This technique utilizes fluorescent Ca2+ indicators, such as Fura-2 or Fluo-4, which exhibit a change in fluorescence intensity upon binding to Ca2+.

Caption: A typical workflow for a calcium imaging experiment.

Detailed Protocol for Calcium Imaging:

• Cell Preparation: Seed adherent cells on glass-bottom dishes or coverslips and culture to the desired confluency.

• Dye Loading: Incubate the cells with a cell-permeant form of a fluorescent Ca2+ indicator (e.g., 2-5 µM Fura-2 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution) for 30-60 minutes at 37°C.[3][13]

• De-esterification: Wash the cells with fresh buffer and incubate for an additional 30 minutes to allow for complete de-esterification of the dye by intracellular esterases, trapping the active form of the indicator in the cytosol.

• Imaging: Mount the coverslip on the stage of a fluorescence microscope equipped with an appropriate excitation light source, filters, and a sensitive camera.

• Data Acquisition: Record baseline fluorescence for a few minutes. Then, add varying concentrations of either D-myo-Inositol 1,4,5-Trisphosphate or DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt to the cells.

• Analysis: Measure the change in fluorescence intensity over time. For ratiometric dyes like Fura-2, the ratio of fluorescence emission at two different excitation wavelengths is calculated to determine the intracellular Ca2+ concentration. The EC50 can then be determined by plotting the peak Ca2+ response against the agonist concentration.

Radioligand Binding Assays

Radioligand binding assays provide a direct measure of the affinity of a ligand for its receptor.[15][16][17] These assays are typically performed using cell or tissue homogenates that are rich in the receptor of interest.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol for Competitive Radioligand Binding Assay:

• Membrane Preparation: Homogenize cells or tissues known to express high levels of InsP3R (e.g., cerebellum) in a suitable buffer and prepare a microsomal fraction by differential centrifugation.

• Assay Setup: In a series of tubes, combine the membrane preparation, a fixed concentration of radiolabeled D-myo-Inositol 1,4,5-Trisphosphate (e.g., [3H]InsP3), and increasing concentrations of the unlabeled competitor (either D-myo- or DL-myo-Inositol 1,4,5-Trisphosphate).

• Incubation: Incubate the mixture at a specific temperature (e.g., 4°C) for a sufficient time to allow the binding to reach equilibrium.

• Separation: Rapidly separate the receptor-bound radioligand from the free radioligand by vacuum filtration through glass fiber filters.

• Quantification: Wash the filters to remove non-specifically bound radioactivity and measure the amount of radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The concentration of the competitor that inhibits 50% of the specific binding of the radioligand is the IC50. The inhibition constant (Ki) can then be calculated using the Cheng-Prusoff equation.

Conclusion and Recommendations

The stereospecificity of the InsP3 receptor is a critical determinant of its activation. Only the D-myo enantiomer of inositol 1,4,5-trisphosphate is biologically active, rendering the L-myo isomer inert. Consequently, when comparing pure D-myo-Inositol 1,4,5-Trisphosphate with a racemic DL-myo-Inositol 1,4,5-Trisphosphate mixture, researchers must account for the fact that the latter contains only 50% of the active compound. This necessitates the use of a twofold higher concentration of the racemic mixture to achieve an equivalent biological effect.

For experiments requiring precise and quantitative analysis of InsP3-mediated signaling, the use of the pure, biologically active D-myo-Inositol 1,4,5-Trisphosphate is strongly recommended. This ensures that the observed effects are directly attributable to a known concentration of the active ligand, leading to more accurate and reproducible data. While the DL-racemic mixture can be used, it is imperative to adjust the concentration accordingly and to be aware of the potential for the inactive L-isomer to have off-target effects, although this is generally not considered a major concern in this specific signaling pathway.

By understanding the fundamental principles of stereoisomerism in the context of InsP3 receptor activation and employing rigorous experimental methodologies, researchers can confidently and accurately dissect the intricacies of this vital intracellular signaling pathway.

References

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• Tepfer, M., et al. (1994). D-myo-inositol 1,4,5-trisphosphate analogues as useful tools in biochemical studies of intracellular calcium mobilization. Bioorganic & Medicinal Chemistry, 2(1), 7-13. Available from: [Link]

• Malviya, A. N. (1990). Stereospecific inositol 1,4,5-[32P]trisphosphate binding to isolated rat liver nuclei. FEBS Letters, 268(1), 125-128. Available from: [Link]

• Trinquet, E., et al. (2006). D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation. Analytical Biochemistry, 358(1), 126-135. Available from: [Link]

• Palmer, S. (2013). Measurement of inositol(1,4,5)trisphosphate using a stereospecific radioreceptor mass assay. Methods in Molecular Biology, 937, 193-203. Available from: [Link]

• Taylor, C. W., et al. (1988). DL-myo-inositol 1,4,5-trisphosphorothioate mobilizes intracellular calcium in Swiss 3T3 cells and Xenopus oocytes. Biochemical and Biophysical Research Communications, 150(2), 626-632. Available from: [Link]

• Hirata, M., et al. (1997). Inositol 1,4,5-trisphosphate receptor subtypes differentially recognize regioisomers of D-myo-inositol 1,4,5-trisphosphate. The Biochemical Journal, 328 (Pt 1), 93–98. Available from: [Link]

• Hirata, M., et al. (1990). Stereospecific recognition of inositol 1,4,5-trisphosphate analogs by the phosphatase, kinase, and binding proteins. The Journal of Biological Chemistry, 265(15), 8404-8408. Available from: [Link]

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• Communi, D., et al. (1997). D-Myo-Inositol 1,4,5-Trisphosphate 3-Kinase a Is Activated by Receptor Activation Through a Calcium:calmodulin-Dependent Protein Kinase II Phosphorylation Mechanism. EMBO Journal, 16(8), 1943-1952. Available from: [Link]

• Tanimura, A., & Nezu, A. (2014). Investigating the InsP3 Receptor in Living Cells by Caged InsP3. Springer Protocols. Available from: [Link]

• Dupont, G., et al. (2003). Pseudocolor imaging of InsP3-induced Ca 2/ oscillations recorded in one oocyte isolated from an ovary of a 12-day-old mouse. Developmental Biology, 253(1), 53-66. Available from: [Link]

• Corrêa, S. A., et al. (2004). Dimers of d-myo-Inositol 1,4,5-Trisphosphate: Design, Synthesis, and Interaction with Ins(1,4,5)P3 Receptors. Bioconjugate Chemistry, 15(2), 266-277. Available from: [Link]

• Lattanzio, F. A. Jr., et al. (2005). InsP3-mediated intracellular calcium signalling is altered by expression of synaptojanin-1. The Biochemical Journal, 387(Pt 2), 497–505. Available from: [Link]

• Hagar, R. E., et al. (2002). Regulation of the type III InsP3 receptor by InsP3 and calcium. The Journal of Biological Chemistry, 277(43), 40530-40536. Available from: [Link]

• da Silva, J. A., & Leal, R. B. (2020). Cell Calcium Imaging as a Reliable Method to Study Neuron–Glial Circuits. Frontiers in Pharmacology, 11, 579375. Available from: [Link]

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• Morcavallo, A., et al. (2025). A novel screening assay for insulin receptor. bioRxiv. Available from: [Link]

• Vajanaphanich, M., et al. (1994). D-myo-inositol 1,4,5-trisphosphate analogues modified at the 3-position inhibit phosphatidylinositol 3-kinase. The Journal of Biological Chemistry, 269(8), 5469-5472. Available from: [Link]

• Mak, D. O., et al. (2001). Regulation by Ca2+ and Inositol 1,4,5-Trisphosphate (Insp3) of Single Recombinant Type 3 Insp3 Receptor Channels. The Journal of General Physiology, 117(4), 303-320. Available from: [Link]

• Creative Bioarray. Radioligand Binding Assay. Available from: [Link]

• Gifford Bioscience. Radioligand Binding Assay. Available from: [Link]

• Thomas, M. P., et al. (2020). Both d- and l-Glucose Polyphosphates Mimic d-myo-Inositol 1,4,5-Trisphosphate. Journal of Medicinal Chemistry, 63(9), 4642-4655. Available from: [Link]

• Ramos, V., et al. (2002). Type III InsP3 receptor channel stays open in the presence of increased calcium. Nature, 415(6871), 543-546. Available from: [Link]

• Parekh, A. B., & Penner, R. (1995). Activation of store-operated calcium influx at resting InsP3 levels by sensitization of the InsP3 receptor in rat basophilic leukaemia cells. The Journal of Physiology, 483(Pt 1), 71–85. Available from: [Link]

• Oncodesign Services. Radioligand Binding Assays: A Lost Art in Drug Discovery?. Available from: [Link]

• Davenport, A. P. (2002). Radioligand Binding Assays and Their Analysis. Methods in Molecular Biology, 194, 163-181. Available from: [Link]

• Thomas, M. P., et al. (2020). Both d- and l-Glucose Polyphosphates Mimic d-myo-Inositol 1,4,5-Trisphosphate: New Synthetic Agonists and Partial Agonists at the Ins(1,4,5)P3 Receptor. Journal of Medicinal Chemistry, 63(9), 4642-4655. Available from: [Link]

• Laganà, A. S., et al. (2023). Myo-Inositol and D-Chiro-Inositol as Modulators of Ovary Steroidogenesis: A Narrative Review. Medicina, 59(4), 779. Available from: [Link]

• Rebecchi, M. J., et al. (1992). D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-??1 to bilayer membranes. The Journal of Biological Chemistry, 267(26), 18398-18404. Available from: [Link]

• Bezprozvanny, I., & Ehrlich, B. E. (1994). Single-channel properties of inositol (1,4,5)-trisphosphate receptor heterologously expressed in HEK-293 cells. The Journal of General Physiology, 104(5), 821-856. Available from: [Link]

• Südhof, T. C., et al. (1991). Structure of a Novel InsP3 Receptor. The EMBO Journal, 10(11), 3199-3205. Available from: [Link]

• de Jesus, J. P., et al. (2026). Chemically Engineered Sulfates of Lasiodiplodan: Antioxidant, Antimicrobial, and Antirespiratory Syncytial Virus (RSV) Activities. ACS Applied Bio Materials. Available from: [Link]

• Pietri, F., et al. (1993). The high affinity state of inositol 1,4,5-trisphosphate receptor is a functional state. The Journal of Biological Chemistry, 268(32), 24378-24383. Available from: [Link]

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Reproducibility of Calcium Release: A Comparative Guide to Synthetic DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

Introduction: The Imperative of Reproducibility in Calcium Signaling

Calcium (Ca²⁺) acts as a universal second messenger, governing critical cellular processes ranging from gene transcription to apoptosis. At the core of this signaling network is the inositol 1,4,5-trisphosphate (IP3) receptor (IP3R), an intracellular Ca²⁺ release channel located on the endoplasmic reticulum (ER)[1]. When investigating IP3R kinetics, researchers face a critical choice in their pharmacological tools. Historically, natural IP3 extracts suffered from batch-to-batch variability, rapid degradation, and trace contaminants that skewed dose-response curves.

Today, Synthetic DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt has emerged as the gold standard for in vitro Ca²⁺ release assays. As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of synthetic IP3 against alternative agonists. We will explore the mechanistic causality behind its superior reproducibility and outline a self-validating experimental protocol designed to yield high-fidelity data.

Mechanistic Causality: How IP3 Drives Calcium Release

To understand why the synthetic hexaammonium salt is preferred, we must first examine the receptor's activation mechanism. IP3 binding to the IP3-binding core (IBC) near the N-terminal of the IP3R initiates a conformational change that relieves the inhibition imposed by the suppressor domain (SD), ultimately opening the channel pore[2].

This process is highly dependent on the precise molar concentration of the active ligand. Because IP3R activation is biphasically modulated by cytosolic Ca²⁺—a phenomenon known as Ca²⁺-induced Ca²⁺ release (CICR)—even minor inaccuracies in IP3 concentration can trigger disproportionate, non-linear Ca²⁺ puffs or global waves[1][3]. Using a highly pure, stable synthetic analog ensures that the initial binding event is strictly controlled, preventing artifactual signal amplification.

IP3-mediated calcium signaling pathway and receptor activation.

Comparative Analysis: Synthetic IP3 vs. Alternatives

When designing a Ca²⁺ release assay, the choice of agonist dictates the reliability of the data. The table below compares Synthetic DL-myo-IP3 Hexaammonium Salt with natural IP3, Adenophostin A, and synthetic 2-O-modified partial agonists based on established 4[4] and 5[5].

Agonist Type	Source / Form	Purity & Stability	Receptor Affinity (Kd)	Efficacy (Ca²⁺ Release)	Primary Use Case
Synthetic DL-myo-IP3	Hexaammonium Salt	>98%; High stability in buffer	~100-200 nM	Full Agonist	Standard baseline for IP3R assays; High reproducibility.
Natural IP3	Biological Extraction	Variable; Prone to rapid hydrolysis	~100-200 nM	Full Agonist	Rarely used today due to batch variability and degradation.
Adenophostin A	Fungal / Synthetic	High; Resistant to metabolism	~10 nM	Full Agonist (High Affinity)	Studying high-affinity receptor states; prolonged activation[6].
2-O-Modified IP3	Synthetic Dimer	High; Custom synthesized	Variable (Often higher than IP3)	Partial Agonist	Investigating IP3R conformational changes and gating mechanisms[2].

Causality in Reagent Selection: Why the Hexaammonium Salt?

The causality behind choosing the hexaammonium salt over the free acid or sodium salt lies in its physical chemistry. The free acid of IP3 is highly unstable and prone to spontaneous dephosphorylation. Sodium salts can be hygroscopic, absorbing atmospheric moisture and altering the effective molecular weight, which introduces significant errors during molarity calculations. The hexaammonium salt provides a stable, defined stoichiometry, ensuring that a 1 µM solution prepared today behaves identically to one prepared six months from now, guaranteeing reproducible EC50 determinations.

Self-Validating Experimental Protocol: Permeabilized Cell Ca²⁺ Assay

To objectively measure IP3-induced Ca²⁺ release without the confounding variables of upstream GPCR or PLC activity, researchers must bypass the plasma membrane. Intact cells are impermeable to highly charged molecules like IP3. Therefore, selective permeabilization is required to isolate the specific variable of IP3R activation.

Causality in Protocol Design

• Permeabilization (Saponin): Saponin selectively complexes with cholesterol in the plasma membrane, leaving the cholesterol-poor ER membrane intact. This allows synthetic IP3 direct access to the IP3Rs.

• Thapsigargin Addition: Adding a SERCA pump inhibitor (like thapsigargin) immediately before the readout prevents the ER from re-sequestering the released Ca²⁺, allowing for an accurate measurement of total Ca²⁺ efflux[5].

• Self-Validating Internal Control: Using a maximal dose of a Ca²⁺ ionophore (e.g., Ionomycin) at the end of the assay validates the total ER Ca²⁺ store capacity. This ensures that any lack of response is due to receptor dynamics, not depleted stores.

Step-by-step workflow for IP3-induced calcium release assay.

Step-by-Step Methodology

• Cell Preparation: Culture DT40 cells expressing recombinant IP3R isoforms (or standard HEK293 cells) to 70-80% confluency. Harvest and wash in a cytosol-like intracellular buffer (ICB: 140 mM KCl, 10 mM NaCl, 2 mM MgCl₂, 1 mM EGTA, 20 mM HEPES, pH 7.3).

• Permeabilization: Resuspend cells in ICB containing 10 µg/mL saponin for 5 minutes at 37°C. Centrifuge and wash twice with ICB to remove excess saponin.

• Dye Loading & Store Loading: Load the permeabilized cells with a low-affinity fluorescent Ca²⁺ indicator (e.g., Mag-Fluo-4) and 1.5 mM MgATP to fuel the SERCA pumps, allowing the ER to load with Ca²⁺ to steady-state.

• Baseline & SERCA Blockade: Transfer to a fluorescence plate reader. Record baseline fluorescence for 30 seconds. Inject 1 µM thapsigargin to arrest Ca²⁺ uptake.

• IP3 Stimulation: Inject varying concentrations (10 nM to 10 µM) of2[2]. Record the peak fluorescence (Ca²⁺ release) over 60 seconds.

• Validation: Inject 5 µM Ionomycin to release all remaining compartmentalized Ca²⁺, normalizing the IP3-induced release as a percentage of the total releasable pool.

Conclusion

Achieving reproducibility in intracellular Ca²⁺ signaling assays requires meticulous control over ligand stability and concentration. Synthetic DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt eliminates the stoichiometric ambiguities associated with natural extracts and hygroscopic salts. By pairing this high-purity agonist with a rigorously controlled, self-validating permeabilized cell protocol, researchers can confidently isolate and quantify IP3R kinetics, driving more reliable drug development and mechanistic discoveries.

References

• [2] Synthetic partial agonists reveal key steps in IP3 receptor activation - PMC - NIH. URL:

• [1] IP3 mediated global Ca2+ signals arise through two temporally and spatially distinct modes of Ca2+ release - eLife. URL:

• [6] Inositol 1,4,5-Trisphosphate (IP3)-Mediated Ca2+ Release Evoked by Metabotropic Agonists and Backpropagating Action Potentials in Hippocampal CA1 Pyramidal Neurons - Journal of Neuroscience. URL:

• [4] IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf. URL:

• [5] Dimers of d-myo-Inositol 1,4,5-Trisphosphate: Design, Synthesis, and Interaction with Ins(1,4,5)P3 Receptors - Bioconjugate Chemistry (ACS Publications). URL:

• [3] All three IP3 receptor isoforms generate Ca2+ puffs that display similar characteristics - PMC - NIH. URL:

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Safety & Regulatory Compliance

Operational and Safety Guide: Handling and Disposal of DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt

As a highly specialized biochemical reagent, DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt (IP3) is indispensable for researchers investigating intracellular calcium signaling and secondary messenger pathways. Because it is a biologically active and structurally sensitive polyphosphate, rigorous operational controls are required to preserve its molecular integrity and ensure laboratory safety.

This guide provides authoritative, step-by-step logistical and disposal procedures designed for laboratory managers, application scientists, and drug development professionals.

Physicochemical Properties & Logistical Data

Understanding the physical properties of the IP3 hexaammonium salt[1] is the first step in establishing a self-validating safety and handling protocol. The following parameters dictate how the chemical must be stored and processed to prevent degradation.

Parameter	Specification	Operational Implication
Chemical Name	DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt	Ammonium counter-ions enhance aqueous solubility.
CAS Number	112571-68-3	Use for strict inventory and EHS tracking.
Molecular Formula	C₆H₁₅O₁₅P₃ • 6(NH₃)	High phosphate content requires pH-controlled environments.
Solubility	>10 mg/mL in water and neutral buffers	Readily forms high-concentration stock solutions[2].
Storage (Solid)	-20°C or below (Desiccated)	Prevents ambient moisture from inducing spontaneous hydrolysis[2].
Storage (Solution)	-20°C to -80°C (Aliquoted)	Limits thermal degradation; stable for up to 3 months[2].

Mechanistic Causality: Why IP3 Integrity Matters

In biological systems, IP3 is a critical second messenger produced by the phospholipase C (PLC)-catalyzed hydrolysis of Phosphatidylinositol 4,5-bisphosphate (PIP2). Once generated, IP3 binds to the IP3 receptor (IP3R) on the endoplasmic reticulum (ER), triggering the opening of a tetrameric ion channel and releasing stored Ca²⁺ into the cytosol[2][3].

If the synthetic IP3 hexaammonium salt is exposed to improper pH or thermal stress during laboratory handling, the phosphate groups at the 1, 4, or 5 positions can hydrolyze. A degraded molecule will fail to bind the IP3R, leading to false-negative results in calcium release assays.

Fig 1: IP3 mechanistic signaling pathway leading to intracellular calcium release.

Operational Protocol: Reconstitution and Assay Workflow

To guarantee experimental reproducibility and minimize chemical waste, follow this self-validating reconstitution protocol.

Step-by-Step Reconstitution Methodology:

• Thermal Equilibration: Remove the lyophilized solid from -20°C storage and allow it to equilibrate to room temperature in a desiccator for 30 minutes.

  • Causality: This prevents ambient condensation from introducing moisture into the vial, which would accelerate the hydrolysis of the polyphosphate groups.

• Buffer Selection & Verification: Prepare a neutral aqueous buffer (e.g., 10 mM HEPES, pH 7.4). Verify the pH before adding it to the chemical.

  • Causality: IP3 is highly sensitive to pH extremes. Environments below pH 4 or above pH 9 trigger rapid decomposition of the molecule[2].

• Dissolution: Add the required volume of buffer directly to the vial to achieve the desired stock concentration. Gently vortex until completely dissolved.

  • Causality: The hexaammonium salt is highly soluble, so vigorous sonication—which generates localized heat and potential degradation—is unnecessary and should be avoided.

• Aliquoting: Divide the stock solution into single-use aliquots (e.g., 10–50 µL) in sterile microcentrifuge tubes.

  • Causality: While reconstituted solutions are stable for up to 3 months at -20°C, repeated freeze-thaw cycles can compromise the structural integrity of the compound[2].

• Execution & Storage: Immediately flash-freeze unused aliquots in liquid nitrogen and transfer them to -80°C for long-term storage. Do not store reconstituted solutions at 4°C for more than 48 hours[2].

Fig 2: End-to-end operational workflow for IP3 handling, from reconstitution to safe disposal.

Safety Profile and Hazard Assessment

According to standard Safety Data Sheets (SDS) for IP3 salts, this compound is not classified as a hazardous substance or mixture under standard GHS or REACH regulations[4][5]. However, the complete toxicological and pharmacological properties of synthetic IP3 analogs are not fully known[2].

Mandatory PPE: Nitrile gloves, safety goggles, and a standard laboratory coat. Handle the dry powder inside a fume hood or biosafety cabinet to prevent the inhalation of fine particulates.

Proper Disposal Procedures

Because IP3 hexaammonium salt contains concentrated polyphosphates and ammonium ions, improper disposal can contribute to the eutrophication of local water systems. Under no circumstances should this chemical be poured down the drain [4].

A. Solid Chemical Waste Disposal

• Segregation: Collect any unused, expired, or degraded solid DL-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt in a tightly sealed, chemically compatible container (e.g., HDPE plastic).

• Labeling: Clearly label the container as "Non-Hazardous Biochemical Waste - Contains Ammonium Polyphosphates."

• Handover: Transfer the sealed container to your institution's licensed Environmental Health and Safety (EHS) disposal contractor.

  • Causality: Professional high-temperature incineration completely degrades the organic carbon skeleton and neutralizes the polyphosphate groups, ensuring zero environmental persistence.

B. Liquid Waste (Aqueous Buffers) Disposal

• Collection: Collect all aqueous waste containing reconstituted IP3 in designated liquid waste carboys.

• pH Neutralization: Ensure the waste carboy maintains a roughly neutral pH (between 6 and 8) to prevent adverse reactions with other collected biological buffers.

• Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company[4]. Do not discharge into the municipal sewer system.

C. Spill Containment and Cleanup

• For Dry Powder Spills: Do not dry-sweep, as this generates airborne dust[4]. Instead, use a damp absorbent pad to gently collect the powder.

• For Liquid Spills: Cover the spill with inert absorbent materials (e.g., universal spill pads or vermiculite). Collect, bind, and pump off the spill[4].

• Sanitization: Triple-rinse the affected benchtop or floor area with deionized water and dispose of all cleanup materials in the solid chemical waste bin.

References

• University of Kentucky. "Novel function of phosphoinositide 3-kinase in T cell Ca2+ signaling." UKnowledge. [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. echelon-inc.com [echelon-inc.com]
• 3. uknowledge.uky.edu [uknowledge.uky.edu]
• 4. merckmillipore.com [merckmillipore.com]
• 5. merckmillipore.com [merckmillipore.com]